SOYBEANEXTRACT
Description
Current Paradigms in SOYBEANEXTRACT Research and Development
Current research paradigms in soybean extract research extend beyond basic compositional analysis to encompass in-depth studies of its biological effects at the molecular and cellular levels. Researchers are employing various approaches, including in vitro cell line studies, in vivo animal models, and analytical chemistry techniques like HPLC and mass spectrometry, to identify, quantify, and characterize the bioactive compounds within soybean extract and their interactions with biological systems ekb.egmdpi.comuobaghdad.edu.iqpan.olsztyn.plnih.govresearchgate.netmdpi.compan.olsztyn.plresearchgate.netresearchgate.net.
A significant focus is on the isoflavone (B191592) content, particularly genistein (B1671435) and daidzein (B1669772), which are recognized for their phytoestrogenic and antioxidant properties spandidos-publications.comresearchgate.netelsevier.esatamanchemicals.comnih.gov. Studies investigate how processing methods affect isoflavone profiles and their resulting biological activities, such as alpha-glucosidase inhibition researchgate.net. The potential of soybean extract and its components in inhibiting cancer cell proliferation and inducing cell death is also an active area of research, with studies examining effects on various cancer cell lines ekb.egnih.gov.
Furthermore, research is exploring the antioxidant and anti-inflammatory potential of soybean extract and its derived peptides, such as lunasin acs.orgfrontiersin.orgresearchgate.netmdpi.commdpi.com. These studies often involve evaluating the extract's ability to scavenge free radicals and modulate immune cell activity acs.orgresearchgate.netmdpi.com. The development of analytical methods for the precise quantification of various compounds, including saponins (B1172615), in different soybean-based products is also a key research area mdpi.com.
Interdisciplinary Perspectives on this compound Beyond Traditional Applications
The study of soybean extract has evolved into an interdisciplinary field, integrating knowledge and techniques from chemistry, biology, pharmacology, food science, and agricultural science. Beyond its traditional use as a food source, advanced research is exploring novel applications.
In agriculture, soybean extract is being investigated as a potential biopesticide against various pests and pathogens, offering an alternative to synthetic chemicals mdpi.com. This involves assessing its toxicity to target organisms while evaluating its selectivity and impact on non-target species mdpi.com.
In the pharmaceutical and nutraceutical fields, research focuses on isolating and purifying specific bioactive compounds from soybean extract for targeted therapeutic applications frontiersin.orgnih.govpan.olsztyn.pl. This includes exploring their potential in managing chronic diseases such as diabetes, cardiovascular diseases, and certain types of cancer frontiersin.orgnih.govpan.olsztyn.plui.ac.id. The development of functional foods incorporating soybean extract with enhanced biological activities through processes like fermentation is also an area of interdisciplinary research acs.orgresearchgate.netaip.org.
Material science and engineering approaches are also being applied to soybean extract research, such as the development of soybean extract powder with improved stability and characteristics through techniques like spray drying researchgate.netresearchgate.netnih.govscientific.net.
Evolution of Scientific Inquiry into this compound Chemical and Biological Interactions
The scientific inquiry into soybean extract has evolved significantly, moving from basic nutritional analysis to a deeper understanding of the complex interplay between its chemical constituents and biological systems. Early research primarily focused on the nutritional value of soybeans and the identification of major components like proteins and oils.
With advancements in analytical techniques, the focus shifted to characterizing the diverse array of phytochemicals present in soybean extract, including isoflavones, saponins, phenolic acids, and peptides spandidos-publications.comfrontiersin.orgnih.govekb.egmdpi.comuobaghdad.edu.iqmdpi.comatamanchemicals.com. This led to investigations into the individual biological activities of these compounds.
More recent research employs a systems biology approach to understand the synergistic and antagonistic effects of the various compounds within the complex matrix of soybean extract nih.gov. This involves studying their absorption, metabolism, distribution, and excretion, as well as their interactions with cellular pathways and molecular targets research.com. The impact of processing methods on the chemical profile and biological activity of soybean extract is also a key area of investigation, highlighting the dynamic nature of the extract's composition researchgate.netresearchgate.net. The evolution of research paradigms, including the integration of positivist (quantitative) and interpretivist (qualitative) approaches, and the rise of pragmatism in addressing complex research questions, have further shaped the scientific inquiry into soybean extract centre-univ-mila.dznottingham.ac.uknumberanalytics.comdidier-jourdan.comproofed.co.uk.
Key Compounds Identified in Soybean Extract and Their PubChem CIDs
| Compound Name | PubChem CID |
| Daidzein | 5281705 |
| Genistein | 5280961 |
| Glycitein | 107833 |
| Daidzin (B1669773) | 107501 |
| Genistin (B1671436) | 5281708 |
| Glycitin | 119501 |
| Malonyldaidzin (B1664189) | 112810 |
| Malonylgenistin | 112811 |
| Malonylglycitin | 131738 |
| Acetyldadyzin | 130744 |
| Acetylgenistin | 130745 |
| Acetylglycitin | 130746 |
| Lunasin | 16132343 |
| Soyasaponin I | 54688669 |
| Soyasaponin II | 12318201 |
| Soyasaponin III | 12318202 |
| Soyasaponin IV | 12318203 |
| Soyasaponin V | 12318204 |
| Soyasaponin Aa | 6436307 |
| Soyasaponin Ab | 12318205 |
| Soyasaponin Ba | 12318206 |
| Soyasaponin Bb | 12318207 |
| Syringic acid | 10742 |
| Quercetin (B1663063) | 5280343 |
| Gallic acid | 370 |
| Benzoic acid | 243 |
| p-Coumaric acid | 637542 |
| Ferulic acid | 445858 |
| p-Hydroxybenzoic acid | 135 |
| Apigenin | 5280445 |
| Luteolin | 5280445 |
Data Table: Example Research Findings on Alpha-Glucosidase Inhibition by Soybean Extract
Based on research findings regarding the effects of thermal treatment on soybean extract and its alpha-glucosidase inhibitory activities researchgate.net, the following data can be presented:
| Soybean Extract Treatment | Alpha-Glucosidase Inhibition (%) |
| Raw Soybean Extract (RSe) | 32.3 |
| Blanched Soybean Extract (BSe) (85°C for 3 min) | 70.0 |
| Cooked Soybean Extract (CSe) (95°C for 30 min) | 53.3 |
Note: This table is generated based on reported research findings researchgate.net.
Data Table: Example Research Findings on Soyasaponin Content in Soybean-Based Products
Based on research findings regarding soyasaponin content in soybean-based yoghurt alternatives mdpi.com, the following data can be presented:
| Soyasaponin Type | Concentration Range (mg/100 g) |
| Soyasaponin Bb | 11.7 - 14.5 |
| Soyasaponin Ba | 2.6 - 4.2 |
| Soyasaponin Ab | 2.7 - 8.5 |
| Soyasaponin Aa | Below LOQ |
Note: This table is generated based on reported research findings mdpi.com. LOQ = Limit of Quantification.
Properties
CAS No. |
84776-91-0 |
|---|---|
Origin of Product |
United States |
Advanced Methodologies for Extraction and Fractionation of Soybeanextract
Green Chemistry Approaches in SOYBEANEXTRACT Isolation
Green chemistry principles aim to minimize the environmental impact of chemical processes. In the context of this compound isolation, this involves using environmentally friendly solvents and energy-efficient techniques.
Application of Pressurized Liquid Extraction (PLE) for this compound
Pressurized Liquid Extraction (PLE), also known as Accelerated Solvent Extraction (ASE), utilizes elevated temperatures and pressures to enhance the efficiency of liquid extraction. This technique increases the solubility of analytes and improves the mass transfer from the sample matrix to the solvent, often resulting in shorter extraction times and reduced solvent consumption compared to conventional methods. researchgate.net PLE has been successfully applied to extract bioactive components, including phenolic compounds, from various natural matrices. researchgate.netacs.org
For this compound, PLE has been investigated for the extraction of isoflavones. Studies have explored various parameters such as solvent type (ethanol, methanol (B129727), and water mixtures), temperature (60–200°C), pressure (100–200 atm), sample size, and cycle length to optimize the extraction protocol. researchgate.net Optimized conditions for quantitative recovery of isoflavones from freeze-dried soybeans using PLE involved 70% ethanol (B145695) as the solvent, 100°C temperature, and three 7-minute static extraction cycles. researchgate.net It is important to note that the stability of isoflavones, particularly malonyl glucoside forms, can be affected by higher temperatures (above 100°C) during PLE, while glucosides are more stable up to 150°C. researchgate.net
PLE has also been used for the defatting of soy materials, employing solvents like n-heptane and alternative natural hydrophobic deep eutectic solvents (NaHDES). frontiersin.orgnih.gov
Utilization of Natural Deep Eutectic Solvents (NADESs) in this compound Extraction
Natural Deep Eutectic Solvents (NADESs) are considered promising green alternatives to conventional organic solvents for extracting bioactive compounds. frontiersin.orgpeerj.com NADESs are composed of natural primary metabolites and offer advantages such as being environmentally friendly, non-flammable, non-volatile, and potentially non-toxic. peerj.comresearchgate.net Their properties, including polarity, pH, and viscosity, can be tuned by adjusting their components and composition, allowing for selective extraction. peerj.com
NADESs have been explored for the extraction of isoflavones and other phenolic compounds from soybeans and soy by-products. frontiersin.orgnih.govnih.gov For instance, a NADES composed of choline (B1196258) chloride, citric acid, and water (1:1:11 molar ratio) under pressurized conditions (120°C, 100 bar, 20 min) was found to be effective in generating phenolic and flavonoid-rich fractions from soy by-products. frontiersin.orgnih.gov Another study highlighted the potential of NADES, specifically yellow choline chloride and lactic acid, for extracting genistein (B1671435) from soybeans. researchgate.netsolusiriset.comunja.ac.idresearcher.liferesearchgate.net NADES extraction of isoflavones from soy molasses wastes has shown promising results, yielding fractions with higher antioxidant activity and stability compared to methanolic extraction. frontiersin.orgnih.gov
While NADESs offer significant advantages, their high viscosity can sometimes hinder extraction efficiency, which can be addressed by adding water or increasing the extraction temperature. peerj.com
Supercritical Fluid Extraction Techniques for this compound Components
Supercritical Fluid Extraction (SFE) is another green extraction technique that utilizes supercritical fluids, commonly carbon dioxide (SC-CO2), as the solvent. acs.orgnih.govgavinpublishers.com SFE is considered environmentally friendly due to the low toxicity and easy removal of CO2 from the extract. nih.govgavinpublishers.com It is particularly suitable for extracting heat-sensitive bioactive compounds as the process temperature typically does not exceed 40°C. nih.gov
SFE has been applied for the extraction of various bioactive compounds from plant sources, including antioxidants like tocopherols (B72186) and polyphenols from soybean oil. nih.gov While SC-CO2 is effective for non-polar compounds, the extraction of more polar compounds like phenolic compounds may require the addition of co-solvents, such as ethanol, to increase efficiency. nih.gov SFE allows for selective isolation and recovery of compounds like polyphenols, flavonoids, carotenoids, and sterols. nih.gov
Compared to PLE, SFE might yield lower extraction amounts for certain compounds, as observed in a study comparing PLE with hydroethanolic solvent mixtures and SC-CO2 for extracting bioactive compounds from expeller soybean meal. researchgate.net
Aqueous Extraction Protocols for this compound Constituents
Aqueous extraction processing (AEP) uses water as the primary extraction medium and is considered a promising green alternative to conventional organic solvent-based methods like hexane (B92381) extraction for separating oil and protein from soybeans. bohrium.combham.ac.uk AEP offers safety and environmental advantages and can simultaneously extract oil and protein. bohrium.com
Different AEP strategies incorporating various modes of comminution, extraction buffers, and enzymes can yield a range of oil and protein products. bohrium.com However, AEP can present challenges, such as lower free oil yields compared to hexane extraction, difficulty in isolating the soluble protein fraction, and the formation of dilute oil emulsions that are hard to break. bohrium.com
Aqueous extraction methods can be influenced by factors such as pH, temperature, and the presence of salts or buffers. For instance, protein extraction from soybean meal using aqueous solutions is often performed at alkaline pH (above 7) to solubilize the protein, followed by acid precipitation to isolate it. google.com The isoelectric point of soy protein (around pH 4.0-4.8) is utilized in some aqueous methods to precipitate the protein while leaving other components in solution. google.com
Aqueous extraction has also been used to obtain extracts containing components like lecithin, fatty acids, glucose, amino acids, flavonoids, isoflavones, and vitamin E. cabidigitallibrary.org Aqueous ethanol washing is another technique that uses aqueous ethanol solutions to extract soluble components like sugars and low molecular weight constituents from defatted soy meal without solubilizing the protein. nih.gov
Enzyme-Assisted Extraction and Enhanced Recovery of this compound Bioactives
Enzyme-assisted extraction (EAE) is a green and modern approach that utilizes enzymes to improve the extraction efficiency and recovery of bioactive compounds from plant materials. researchgate.netresearchgate.netbiotechnologia-journal.org Enzymes can help disrupt cell wall structures, making the target compounds more accessible to the solvent. researchgate.net
Carbohydrase and Protease Application in this compound Isolation
Carbohydrases and proteases are commonly used enzymes in the enzyme-assisted extraction of this compound components. researchgate.netbohrium.comusda.gov These enzymes can break down carbohydrates and proteins in the soybean matrix, respectively, facilitating the release of entrapped bioactive compounds. researchgate.net
The application of carbohydrases, such as cellulase (B1617823), xylanase, and pectinase, can improve the extraction of proteins and other compounds by degrading cell wall components. researchgate.netresearchgate.netbohrium.com Studies have shown that using carbohydrases like the multi-enzyme complex "Viscozyme L" can increase protein and total isoflavone (B191592) recovery from soybeans and favor the conversion of conjugated isoflavone forms to more bioavailable aglycones. bohrium.comnih.gov Enzymatic pretreatment with carbohydrases has also been shown to reduce the amount of okara residue, an insoluble by-product of soybean processing. bohrium.comnih.gov
Proteases can be used to hydrolyze soy proteins, which can improve the functional properties of the extracted protein and potentially enhance the release of other bioactives associated with the protein matrix. usda.govresearchgate.net Combinations of proteases and carbohydrases have been explored to improve the recovery and characteristics of soy protein hydrolysates. usda.gov
Enzyme-assisted extraction strategies, including the use of protease, tannase, and cellulase, individually or in combination, have been evaluated for their effects on the extractability, bioconversion, and bioaccessibility of isoflavones from soy flour. bohrium.comnih.gov Except for protease alone, enzymatic treatments generally increased the extraction of biologically active isoflavone aglycones (daidzein and genistein). bohrium.comnih.gov A mixture of protease, tannase, and cellulase demonstrated a synergistic effect, leading to increased extractability and/or bioconversion of isoflavone aglycones. bohrium.com
Enzyme-assisted aqueous extraction processing (EAEP) combines the benefits of aqueous extraction with enzymatic treatment to improve the recovery of oil and produce modified soy protein products. usda.gov
| Extraction Method | Target Compounds | Key Parameters Explored | Noteworthy Findings | Citations |
| Pressurized Liquid Extraction (PLE) | Isoflavones, Phenolic compounds | Solvent type, Temperature, Pressure, Sample size, Cycle length | Effective for isoflavone extraction; potential for degradation at high temperatures; used for defatting. | researchgate.netfrontiersin.orgnih.gov |
| Natural Deep Eutectic Solvents (NADESs) | Isoflavones, Phenolic compounds, Genistein | NADES composition, Water content, Temperature, Pressure | Green alternative; tunable properties; effective for isoflavone and genistein extraction; potential high viscosity. | frontiersin.orgnih.govpeerj.comresearchgate.netnih.govsolusiriset.comunja.ac.idresearcher.liferesearchgate.net |
| Supercritical Fluid Extraction (SFE) | Tocopherols, Polyphenols, Carotenoids, Sterols | Temperature, Pressure, Co-solvents (e.g., ethanol) | Green technique; suitable for heat-sensitive compounds; co-solvents needed for polar compounds; used for oil. | acs.orgnih.govgavinpublishers.com |
| Aqueous Extraction (AEP) | Oil, Protein, Isoflavones, Flavonoids, Saponins (B1172615) | pH, Temperature, Extraction buffers, Comminution methods | Green alternative to hexane; simultaneous oil and protein extraction; challenges with yield and separation. | bohrium.combham.ac.ukgoogle.comgoogle.comcabidigitallibrary.org |
| Enzyme-Assisted Extraction (EAE) | Proteins, Isoflavones, Saponins | Enzyme type (Carbohydrase, Protease), Enzyme concentration, pH, Temperature, Time | Improves extraction efficiency and recovery; favors aglycone formation; reduces residue. | researchgate.netresearchgate.netbiotechnologia-journal.orgbohrium.comusda.govbohrium.comnih.govnih.gov |
Common Compounds in Soybean Extract and their PubChem CIDs
Optimization of Enzymatic Pretreatment for Isoflavone and Protein Recovery
Enzymatic pretreatment has emerged as a promising strategy to enhance the extraction of proteins and isoflavones from soybeans. This approach utilizes enzymes to break down cell wall components, thereby facilitating the release of intracellular compounds.
Research has demonstrated that the application of carbohydrase multi-enzyme complexes, such as Viscozyme L, during the soybean extraction process can significantly improve the recovery of both proteins and isoflavones in soybase, while simultaneously reducing the amount of okara residue. In one study, enzymatic pretreatment with Viscozyme L at various concentrations and 50 °C led to a substantial reduction in okara residue, by up to 85%, compared to standard and control processes bohrium.com. This enzymatic action increased protein recovery from 42% to 83% and total isoflavone recovery from 59% to 93% bohrium.com. Furthermore, the use of Viscozyme L favored the conversion of conjugated isoflavone forms to their aglycone counterparts in the soybase, with aglycones representing up to 50% of the total isoflavones bohrium.com. This conversion is significant because aglycones are generally considered to have higher bioavailability than their glycoside forms mdpi.com.
Different enzymes and conditions have been explored for enzymatic hydrolysis of soybean protein. For instance, using Alcalase® 2.4 L and Protex 6 L resulted in a higher extent of protein hydrolysis compared to other enzyme combinations researchgate.net. Another study reported that incubating soy meal with a combination of enzymes including β-glucosidase, phytase, and acid protease achieved protein extraction yields of up to 75% (w/w) researchgate.net.
Optimizing enzymatic pretreatment involves considering factors such as enzyme concentration, temperature, and pH. Studies have investigated the effect of these parameters on the yield and conversion of isoflavones. For example, optimizing a multi-enzyme system for producing aglycone soy isoflavones involved evaluating the effects of pH, reaction time, and temperature mdpi.com. Optimal conditions were determined to maximize the conversion rate and purity of aglycone isoflavones mdpi.com.
The use of enzymes like β-glucosidase, cellulase, hemicellulase, and β-galactosidase in combination has shown synergistic effects in enhancing the hydrolysis rate of isoflavone glycosides mdpi.com. One study employing an optimized multi-enzyme system achieved an aglycone conversion rate of 92% and a glycoside hydrolysis rate of 97%, significantly outperforming single-enzyme methods mdpi.com.
The efficiency of enzymatic pretreatment in improving protein and isoflavone recovery is summarized in the table below, based on findings from a study using Viscozyme L bohrium.comnih.gov:
| Process Type | Protein Recovery (%) | Total Isoflavone Recovery (%) | Okara Residue Reduction (%) | Aglycone Conversion (% of total isoflavones) |
| Standard Process | 42 | 59 | - | - |
| Control Process | - | - | - | - |
| Enzymatic Pretreatment (Viscozyme L) | 83 | 93 | Up to 85 | Up to 50 |
These findings highlight the potential of enzymatic pretreatment as an environmentally friendly method for improving the nutritional quality of soybase while reducing waste bohrium.comnih.gov.
Emerging Physical and Hybrid Extraction Techniques for this compound
Beyond enzymatic methods, advanced physical and hybrid extraction techniques are being explored to enhance the efficiency and sustainability of extracting components from soybeans. These methods often offer advantages such as reduced extraction time, lower solvent consumption, and improved yield of bioactive compounds. nih.govncsu.edu
Microwave-Assisted Extraction (MAE) in this compound Processing
Microwave-Assisted Extraction (MAE) utilizes microwave energy to heat the solvent and plant material, accelerating the extraction process by disrupting cell walls and facilitating the release of intracellular compounds. ncsu.edunih.gov MAE is considered an environmentally friendly technique, often requiring minimal or no organic solvents. nih.govresearchgate.net
Studies have demonstrated the effectiveness of MAE for extracting various components from soybeans, including oil and isoflavones. Compared to traditional methods like maceration and ultrasound-assisted extraction, MAE has shown the potential to increase the yield and extraction rate of soybean oil. tennessee.eduasabe.org Research on soybean oil extraction using MAE with different solvents (hexane, isopropanol, and a hexane:isopropanol mixture) indicated that the mixed solvent yielded the highest oil percentage. tennessee.edu MAE has also been shown to achieve significantly higher oil yields compared to traditional methods within much shorter extraction times. asabe.org For instance, maximum oil yields of 17.3% were achieved with MAE at 120°C for 20 minutes, compared to 11.3% using control extraction for soybeans. asabe.org
MAE is also effective in isolating isoflavones from soybean flour. By optimizing parameters such as irradiation power, extraction time, and temperature, researchers have established conditions for efficient extraction of individual isoflavones like glycitin, genistin (B1671436), daidzin (B1669773), and their aglycones (glycitein, genistein, and daidzein). nih.gov Compared to conventional methods, MAE has been reported to increase the total phenol (B47542) content, total flavonoid content, and antioxidant activity of soybean extracts. nih.gov For example, total phenol content increased from 3.66 to 9.16 mg GAE/g dw when using optimized MAE compared to conventional maceration. nih.gov
The efficiency of MAE is influenced by factors including solvent characteristics, volume, exposure time, temperature, and particle size of the plant material. researchgate.net While MAE offers benefits like shorter extraction times and reduced solvent costs, careful control of parameters is necessary to avoid degradation of heat-sensitive compounds due to potential overheating. ncsu.edunih.gov
Ultrasound-Assisted Extraction (UAE) of this compound Components
Ultrasound-Assisted Extraction (UAE) employs high-frequency ultrasound waves to generate cavitation bubbles in the solvent. The collapse of these bubbles creates localized high pressure and temperature, disrupting cell structures and enhancing mass transfer of target compounds into the solvent. researchgate.netnih.govmums.ac.ir UAE is considered a green and fast extraction technology with advantages such as lower energy consumption and reduced solvent usage compared to traditional methods. researchgate.netnih.gov
UAE has been successfully applied for the extraction of various bioactive compounds from soybeans, including oil, phenolic compounds, and isoflavones. Studies comparing UAE with conventional extraction methods for soybean oil have shown that UAE can yield greater oil percentages regardless of the soybean variety. tennessee.edu Higher sonication intensity generally leads to more efficient oil extraction, resulting in faster extraction and higher oil yield. tennessee.edu The choice of solvent also influences the effectiveness of UAE for oil extraction, with a hexane:isopropanol mixture showing high efficiency. tennessee.edu
For the extraction of phenolic antioxidants from soybean seeds, UAE has demonstrated improved efficiency compared to conventional solid-liquid extraction and Soxhlet extraction. researchgate.net One study reported that UAE improved the extraction of soybean phenolic compounds by over 54% compared to conventional and Soxhlet extractions. researchgate.net Different solvents have been evaluated for UAE of phenolic compounds, with 50% acetone (B3395972) and 70% ethanol being recommended based on total phenolic content and oxygen radical absorbance capacity results, respectively. researchgate.net
UAE is also used in the extraction of isoflavones. For instance, sonication has been employed in the extraction of isoflavones from defatted soybean cotyledon flour using a water/ethanol/acetone mixture. mdpi.com Optimizing UAE parameters such as frequency, power, temperature, time, solvent type, and liquid-solid ratio is crucial for achieving optimal extraction yields. nih.govmdpi.com While UAE is a non-thermal technique and better equipped to retain the functionality of bioactive compounds, prolonged exposure to ultrasonic conditions can potentially lead to the degradation or oxidation of sensitive compounds. nih.govmdpi.com
High-Pressure Homogenization (HPH) Effects on Enzymatically Hydrolyzed this compound
High-Pressure Homogenization (HPH) is a non-thermal processing technology that involves subjecting a liquid suspension to high pressure, causing cavitation, turbulence, and shear forces. When applied to enzymatically hydrolyzed soybean protein, HPH can significantly alter the physicochemical and functional properties of the protein concentrate. scribd.comnih.gov
Research has investigated the impact of HPH on enzymatically hydrolyzed soybean protein concentrate (SPC) using proteases like Alcalase. Studies have shown that HPH treatment can enhance properties such as solubility, emulsifying activity, and surface hydrophobicity of enzymatically hydrolyzed SPC while potentially reducing antigenic proteins. scribd.comnih.gov
The degree of hydrolysis (DH) of soybean protein isolate (SPI) can be influenced by HPH pretreatment before enzymatic hydrolysis. Studies have indicated that HPH treatment can increase the DH value, suggesting enhanced enzymatic action on the protein substrate. mdpi.com For example, HPH treatment at 30 MPa was found to enhance the enzymatic hydrolysis of SPI. mdpi.com
HPH treatment can also affect the structural characteristics of enzymatically hydrolyzed soybean protein. Analysis of particle size, zeta potential, secondary structure, and microstructure using techniques like dynamic and static laser light scattering, Fourier transform infrared spectroscopy (FTIR), and scanning electron microscopy (SEM) have revealed changes in protein aggregation and conformation following HPH. scribd.comnih.govmdpi.comresearchgate.net HPH can lead to a reduction in particle size and changes in the secondary structure of the protein. nih.gov
The functional properties of enzymatically hydrolyzed soybean protein concentrate are significantly influenced by HPH pressure. Studies have shown that optimal HPH conditions can lead to improved solubility, water and oil holding capacities, and emulsifying properties of the hydrolyzed SPC. nih.gov For instance, enzymatically hydrolyzed SPC treated at 60 MPa showed a solubility of up to 80.54%, water holding capacity of 7.73 g/g, and oil holding capacity of 6.51 g/g. nih.gov The emulsifying activity and stability were also found to be optimal at this pressure. nih.gov
Combining enzymatic hydrolysis with HPH appears to be an effective approach to improve the functionality and application potential of soybean protein concentrates in the food industry. scribd.comnih.gov
Separation and Purification Strategies for this compound Fractions
Following extraction, various separation and purification strategies are employed to isolate specific fractions or individual compounds from this compound. These techniques are crucial for obtaining high-purity components for various applications.
Chromatographic Fractionation of this compound Compounds
Chromatographic techniques are widely used for the separation and purification of compounds from complex mixtures like this compound. These methods exploit differences in the physical or chemical properties of the components to achieve separation.
Liquid chromatography, particularly High-Performance Liquid Chromatography (HPLC), is a common method for the analysis and purification of soybean isoflavones. researchgate.netnih.govjfda-online.com HPLC allows for the separation of various isoflavone forms, including aglycones (daidzein, genistein, glycitein), glycosides (daidzin, genistin, glycitin), and their malonyl and acetyl conjugates. researchgate.netnih.gov
Different stationary phases and mobile phase systems are employed for the chromatographic separation of soybean isoflavones. Reversed-phase C18 columns are frequently used. researchgate.netnih.gov Mobile phases typically consist of gradients of water and organic solvents such as acetonitrile (B52724) or methanol, often with the addition of an acid like formic acid or acetic acid to improve peak shape and resolution. researchgate.netnih.govjfda-online.com
HPLC methods have been developed and validated for the determination of various isoflavones in soybean extracts and products. researchgate.netnih.gov These methods can achieve the separation of multiple isoflavone forms in a single run, although achieving simultaneous separation of all twelve known isoflavone forms can be challenging with some methods. researchgate.netjfda-online.com Detection is commonly performed using UV detectors at wavelengths around 254-262 nm, where isoflavones exhibit strong absorbance. researchgate.netnih.govjfda-online.com Mass spectrometry (MS) detection is also coupled with LC for more sensitive and selective analysis and identification of isoflavones. researchgate.netnih.govjfda-online.com
Preparative column chromatography is also utilized for isolating isoflavone fractions from soybean cake. This involves using larger columns and sample loads to obtain sufficient quantities of separated fractions for further study or application. researchgate.net Different isoflavone fractions, such as malonylglucoside, glucoside, acetylglucoside, and aglycone fractions, can be collected through this process. researchgate.net
For the purification of isoflavone fractions, techniques like resin adsorption chromatography can be employed. Following extraction and initial separation (e.g., by ultrafiltration), the permeate containing isoflavones can be passed through a resin adsorption column to further isolate the desired compounds. google.com The resin is washed to remove soluble sugars, and the isoflavones are then eluted using an aqueous alcohol solution. google.com Subsequent steps may involve evaporation and drying techniques like spray drying, centrifuging, or filtering to obtain the purified isoflavone fractions. google.com
"this compound" is a complex mixture of various components, including proteins, carbohydrates (oligosaccharides, polysaccharides), isoflavones, saponins, phytates, and minerals membraneconsultants.comsepratech.in. It is not a single chemical compound, and therefore, a single PubChem CID for "this compound" as a whole is not available nih.gov. The PubChem entry refers to "Glycine Max (Soybean) Seed Extract" and notes that a discrete structure is not available nih.gov.
2.4.2. Membrane Filtration Techniques for this compound Component Isolation
Membrane filtration techniques represent advanced methodologies for the isolation and fractionation of specific components from soybean extract, offering advantages over traditional methods such as acid precipitation and alkali extraction, which can involve high chemical consumption and generate significant wastewater sepratech.inalpapowder.comsoyproteincn.com. These techniques leverage semipermeable membranes to separate components based on differences in size, molecular weight, and sometimes charge or other properties membraneconsultants.comresearchgate.net. Ultrafiltration (UF), nanofiltration (NF), and reverse osmosis (RO) are commonly applied membrane processes in soybean extract processing membraneconsultants.comspxflow.com.
Ultrafiltration (UF) is widely used to concentrate soy proteins, which have relatively high molecular weights (10 to 1000 kDa) researchgate.net. UF membranes with specific molecular weight cut-offs (MWCO) are selected to retain the larger protein molecules while allowing smaller components like oligosaccharides, minerals, and isoflavones to pass through the membrane in the permeate stream membraneconsultants.comresearchgate.netresearchgate.net. Membrane MWCOs ranging from 20,000 to 500,000 have been reported for processing soybean water extracts membraneconsultants.com. The composition of the resulting soymilk or protein concentrate can be influenced by the chosen MWCO membraneconsultants.com. Diafiltration, a continuous washing process integrated with UF, can further enhance protein purity by removing more of the smaller, permeable components membraneconsultants.comresearchgate.net. Studies have shown that UF can increase protein content in defatted soy flour extracts and remove soluble sugars researchgate.netresearchgate.net.
Nanofiltration (NF) is often employed to process the permeate stream from UF, which contains valuable smaller molecules such as oligosaccharides and isoflavones membraneconsultants.comembrapa.br. NF membranes have smaller pore sizes than UF membranes, typically retaining molecules in the range of 200 to 1000 Da, while allowing monovalent salts and water to pass through google.com. This technique can be used to concentrate isoflavones and oligosaccharides, separating them from even smaller molecules and water membraneconsultants.comembrapa.brgoogle.com. Research has demonstrated the effectiveness of NF in concentrating β-glucosides and malonyl glucosides present in defatted soy flour extract embrapa.br. The process conditions, such as temperature and pressure, can influence the efficiency of NF for isoflavone concentration embrapa.brgoogle.com.
Reverse Osmosis (RO) utilizes the tightest membranes, primarily allowing only water to pass through, effectively concentrating all retained solutes membraneconsultants.com. RO can be applied to the permeate from UF or NF to concentrate the remaining solids, including valuable small molecules, and to recover clean water for potential reuse in the process membraneconsultants.comgoogle.comcanada.ca.
The application of membrane technology in soybean processing offers several advantages, including the potential to achieve higher protein yields, recover valuable co-products from waste streams (like soy whey), and reduce water consumption and wastewater generation compared to conventional methods membraneconsultants.comsepratech.inspxflow.comiastate.edu. Membrane processes allow for gentle separation at lower temperatures, which can help preserve the functional properties of heat-sensitive components like proteins and isoflavones spxflow.comembrapa.br.
Research findings highlight the versatility of membrane filtration in tailoring the composition of soybean-derived products. For instance, UF can produce high-quality protein fractions membraneconsultants.com, while sequential UF and NF can effectively separate proteins, oligosaccharides, and isoflavones membraneconsultants.comgoogle.com. Studies have investigated the impact of various operating parameters, such as membrane type, MWCO, pressure, temperature, and feed concentration, on the efficiency and outcomes of membrane separation processes for soybean extract components membraneconsultants.comresearchgate.netresearchgate.netgoogle.comscientific.net.
Data from research on membrane filtration of soybean extracts often includes parameters such as permeate flux (the rate of liquid flow through the membrane) and rejection rate (the percentage of a specific component retained by the membrane) embrapa.brscientific.net. These parameters are crucial for evaluating the performance of different membranes and optimizing process conditions for desired separation outcomes.
| Membrane Type | Target Components Retained | Target Components Permeated | Typical MWCO Range | Application Examples |
| Ultrafiltration | Proteins | Oligosaccharides, Isoflavones, Minerals, Water | 10 kDa - 1000 kDa | Protein concentration, Removal of small molecules membraneconsultants.comresearchgate.net |
| Nanofiltration | Oligosaccharides, Isoflavones | Monovalent salts, Water | 200 Da - 1000 Da | Concentration of isoflavones and oligosaccharides membraneconsultants.comembrapa.br |
| Reverse Osmosis | All solutes | Water | < 200 Da | Water recovery, Concentration of permeates membraneconsultants.comcanada.ca |
This table illustrates the general application of different membrane types based on the size of the components they are designed to separate in soybean extract processing.
Further research has explored optimizing membrane processes, including the sequence of different membrane types and the integration with other techniques like diafiltration, to improve the purity and yield of specific soybean components membraneconsultants.comresearchgate.netresearchgate.net. Studies have also investigated the use of different membrane materials, such as polyvinylidene fluoride (B91410) (PVDF) and polyethersulfone (PES), and their performance in separating soybean components researchgate.net.
Comprehensive Analytical Characterization of Soybeanextract Constituents
Advanced Mass Spectrometry for SOYBEANEXTRACT Profiling
Mass spectrometry (MS) coupled with chromatographic separation techniques offers high sensitivity and specificity for identifying and quantifying the various compounds present in this compound. This allows for detailed metabolite fingerprinting and the identification of specific markers.
Ultra-High Performance Liquid Chromatography-Electrospray Ionization-Quadrupole Time-of-Flight Mass Spectrometry (UHPLC-ESI-QToF-MS/MS) for Metabolite Fingerprinting
UHPLC-ESI-QToF-MS/MS is a powerful platform for untargeted metabolomics, enabling the comprehensive profiling of metabolites in complex samples like this compound. This technique combines the high separation power of UHPLC with the sensitive and accurate mass measurements of QToF-MS, often coupled with MS/MS fragmentation for structural elucidation.
Studies utilizing UHPLC-HRMS (high-resolution mass spectrometry), a similar approach, have explored the differential metabolite profiles of various soybean genotypes. Using methanol (B129727) and water extracts, researchers were able to putatively identify 98 metabolites across several phytochemical classes, including isoflavones, organic acids, lipids, sugars, amino acids, and saponins (B1172615). mdpi.com The polarity of the extraction solvent significantly impacted the metabolic profile obtained. mdpi.com Analysis of methanol and water extracts revealed different sets of compounds, with some detected in both. mdpi.com For instance, 64 compounds were detected in the water extract using positive and negative ion modes, while 35 compounds were identified in the methanol extract. mdpi.com Multivariate analysis, such as principal components analysis (PCA) and projection to latent structures (PLS), can effectively differentiate soybean varieties based on their metabolic profiles obtained by UHPLC-HRMS. mdpi.com This highlights the utility of this technique for metabolic fingerprinting and identifying key metabolites that differentiate samples, such as those distinguishing wild from cultivated soybeans, including isoflavonoids, free amino acids, and fatty acids. mdpi.com
LC-ESI-MS/MS for Identification of this compound Markers
Liquid chromatography coupled with electrospray ionization tandem mass spectrometry (LC-ESI-MS/MS) is widely used for the targeted identification and quantification of specific compounds in this compound. This technique provides structural information through fragmentation patterns, aiding in the confirmation of compound identity.
LC-MS has been applied for untargeted metabolomic profiling of soybean seed extracts. nih.gov This approach, often using orthogonal chromatographic separations like reversed-phase and hydrophilic interaction chromatography in both positive and negative ionization modes, can identify significant metabolite differences between soybean lines, such as variations in malonyl isoflavones, soyasaponins, and arginine levels. nih.gov LC-ESI-MS methods can achieve picogram-level detection of isoflavones in biological fluids, demonstrating the sensitivity of this technique for analyzing this compound constituents. jfda-online.com
High-Resolution Chromatographic Analysis of this compound Bioactives
High-resolution chromatographic techniques are essential for separating and quantifying specific bioactive compounds within this compound, such as isoflavones and phenolic compounds.
High-Performance Liquid Chromatography (HPLC) for Isoflavone (B191592) Quantification
High-Performance Liquid Chromatography (HPLC) is a standard technique for the separation, identification, and quantification of isoflavones in soybean extracts and products. jfda-online.comresearchgate.netglobalresearchonline.net Reversed-phase C18 columns are commonly used for this purpose. researchgate.netingentaconnect.com Gradient elution with mobile phases typically consisting of acetonitrile (B52724) and water, often with the addition of an acid like acetic acid or trifluoroacetic acid, is employed to achieve satisfactory resolution of various isoflavones, including aglycones (daidzein, genistein (B1671435), glycitein) and their glycosides (daidzin, genistin (B1671436), glycitin), as well as malonyl- and acetyl-conjugates. researchgate.netingentaconnect.comnih.govshimadzu.com
HPLC methods have been developed and validated for the routine quality control of isoflavones in soy extracts and dietary supplements. ingentaconnect.com These methods often aim for simple sample preparation, short analysis times, and the use of DAD-UV detection for quantification. ingentaconnect.com A rapid HPLC method has been developed that can separate 12 isoflavones in soybean within 15 minutes. researchgate.net Studies using RP-HPLC have identified six major isoflavonoids in soybean seed extracts: daidzein (B1669772), genistein, daidzin (B1669773), genistin, malonyldaidzein, and malonylgenistein. nih.gov These compounds are typically present in high concentrations in soybean seed extracts. nih.gov
Here is an example of isoflavone content found in soybean seed extracts from a study using RP-HPLC:
| Isoflavonoid | Concentration (mg/g of extract) |
| Daidzein | 14.31 - 21.3 |
| Genistein | (Included in total range) |
| Daidzin | (Included in total range) |
| Genistin | (Included in total range) |
| Malonyldaidzein | (Included in total range) |
| Malonylgenistein | (Included in total range) |
| Total Isoflavones | 14.31 - 21.3 |
Note: The data presented is a range observed across different soybean cultivars in a specific study. nih.gov
Another study analyzing soybean seeds from different sources using HPLC found varying levels of major isoflavones. globalresearchonline.net The results indicated that genistin was present in a high percentage. globalresearchonline.net
Diode Array Detector (DAD-HPLC) for Phenolic Compound Profiling in this compound
Diode Array Detector (DAD) coupled with HPLC is a valuable tool for profiling phenolic compounds in this compound. DAD allows for the simultaneous acquisition of UV-Vis spectra across a range of wavelengths, providing additional information for peak identification and purity assessment. mdpi.comtandfonline.com
DAD-HPLC has been used to characterize the phenolic compound profile in soybean plant extracts. mdpi.com One study identified 19 phenolic compounds, including hydroxycinnamic acid derivatives, flavonol derivatives, and isoflavone derivatives, as well as rutin, daidzin, daidzein, and genistein. mdpi.com Phenolic compounds in soybean extracts are typically separated using reversed-phase columns and gradient elution with mobile phases containing solvents like methanol or acetonitrile and water, often acidified with trifluoroacetic acid. mdpi.comtandfonline.com Detection is commonly performed at wavelengths around 280 nm for phenolic compounds. tandfonline.com
Here is an example of phenolic compound content in soybean plant extract at different growth stages, as determined by DAD-HPLC:
| Phenolic Compound Class | Example Compounds Identified by DAD-HPLC mdpi.com |
| Hydroxycinnamic Acids | Compounds 1-7 (Specific names not provided in snippet) |
| Flavonols | Compounds 8, 10, 11, 13, 14 (Specific names not provided in snippet) |
| Isoflavones | Compounds 15-17 (Specific names not provided in snippet), Daidzin, Daidzein, Genistein mdpi.com |
| Other | Rutin mdpi.com |
Note: The specific concentrations and the full list of 19 compounds were not available in the provided snippets, but the table illustrates the types of compounds profiled.
HPLC coupled with DAD is effective for identifying free phenolic compounds in soybean extracts. tandfonline.com The total phenolic content (TPC) in soybean extracts can also be estimated using spectrophotometric methods like the Folin-Ciocalteu assay, with results expressed as gallic acid equivalents (GAE). tandfonline.comresearchgate.net Studies have reported TPC values in soybean seed extracts. nih.govresearchgate.net
| Extract Type | Total Phenolic Content (mg GAE/g extract) |
| Soybean seed extract | 8.59 researchgate.net |
| Soybean seed extracts (range) | 10.3 - 13.7 nih.gov |
Note: TPC values can vary depending on the soybean cultivar and extraction method.
Spectroscopic and Spectrophotometric Investigations of this compound Composition
Spectroscopic and spectrophotometric techniques play a vital role in the initial characterization and quantification of key compound classes within this compound. These methods offer relatively rapid and cost-effective ways to estimate the total content of certain phytochemical groups.
UV-Vis Spectrophotometry for Total Phenolic and Flavonoid Content in this compound
UV-Vis spectrophotometry is a widely used technique for the determination of total phenolic content (TPC) and total flavonoid content (TFC) in plant extracts, including this compound. The method relies on the principle that phenolic and flavonoid compounds react with specific reagents to produce colored complexes that absorb light in the visible range of the electromagnetic spectrum. The intensity of the color, measured by absorbance, is directly proportional to the concentration of the compounds.
For TPC determination, the Folin-Ciocalteu method is commonly employed. This method involves the reaction of phenolic compounds with the Folin-Ciocalteu reagent under alkaline conditions, resulting in a blue complex that absorbs maximally around 760-765 nm. irb.hraip.orgscholarsresearchlibrary.com Results are typically expressed as milligrams of gallic acid equivalents per gram of extract (mg GAE/g extract) or per gram of dry basis (mg GAE/g db), using gallic acid as a standard for calibration. irb.hraip.orgscholarsresearchlibrary.com
Total flavonoid content is often determined using the aluminum chloride colorimetric assay. irb.hrkosfaj.orgnih.gov This method is based on the formation of a yellow complex between flavonoids and aluminum chloride, which absorbs light around 510 nm. irb.hrkosfaj.orgnih.govmyfoodresearch.com Quercetin (B1663063) or (+)-catechin are frequently used as standards, and results are expressed as milligrams of quercetin equivalents per gram of extract (mg QE/g extract) or milligrams of catechin (B1668976) equivalents per gram of dry basis (mg CE/g db). irb.hraip.orgkosfaj.org
Studies have utilized UV-Vis spectrophotometry to assess the TPC and TFC of soybean extracts obtained under varying extraction conditions. For instance, research exploring the effect of solvent and temperature on the extraction yield of phenolic compounds from soybeans determined TPC using the Folin-Ciocalteu micro method at 765 nm and TFC using the aluminum chloride colorimetric assay at 510 nm. irb.hr Results indicated that increasing extraction temperature had a more positive effect on flavonoid extractability than on other phenolic compounds, as confirmed by an increasing TFC/TPC ratio. irb.hr Another study analyzing brown soybean ethanolic extracts measured total flavonoid content using a modified colorimetric method with quercetin as a standard, with absorbance measured at 510 nm. kosfaj.org
The phenolic and flavonoid content in soybean extracts can vary significantly depending on factors such as soybean variety, processing methods, and extraction conditions. scholarsresearchlibrary.comnih.gov For example, a study on different states of soy products reported phenolic content ranging from 1.15 to 1.77 mg per g equivalent to gallic acid and flavonoid content ranging from 0.68 to 2.13 mg per g equivalent to quercetin in various soybeans. nih.gov Another study found TPC values in soybean seed extracts ranging from 10.3 to 13.7 mg/g of extract. mdpi.com
The following table provides illustrative data on the TPC and TFC of soybean extracts under different conditions, compiled from research findings:
| Sample/Condition | TPC (mg GAE/g extract or db) | TFC (mg QE/g extract or CE/g db) | Reference |
| 50% Ethanol (B145695), 80 °C, 120 min | 4.50 mgGAE/gdb | 2.56 mgCE/gdb | irb.hr |
| Brown Soybean Extract (DW) | 15.04 ± 5.48 mg GAE/g | 5.85 ± 3.97 mg QE/g | nih.gov |
| Brown Soybean Extract (75% EtOH) | 54.17 ± 4.77 mg GAE/g | - | nih.gov |
| Black Soybean Tempeh Extract (BST) | 32.93 mg GAE/g | 268.005 mg QE/g | aip.org |
| Fermented Black Soybean Sprouts | 13.18 ± 0.04 mg GAE/gm | 66.9 ± 0.68 mg QE/gm | scholarsresearchlibrary.com |
Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation of this compound Components
Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for the structural elucidation and identification of individual compounds within complex mixtures like this compound. capes.gov.brnih.govnih.govresearchgate.netfrontiersin.org Unlike UV-Vis spectrophotometry, which provides information on classes of compounds, NMR provides detailed information about the molecular structure, including the types of atoms present, their connectivity, and their spatial arrangement.
¹H NMR spectroscopy is particularly useful for analyzing plant extracts due to its sensitivity to protons, which are abundant in organic molecules. capes.gov.brnih.govnih.govresearchgate.netfrontiersin.org The chemical shifts, splitting patterns (multiplicity), and integration of signals in a ¹H NMR spectrum provide characteristic fingerprints that can be used to identify specific compounds. frontiersin.org ¹³C NMR spectroscopy provides complementary information about the carbon skeleton of the molecules. frontiersin.org Two-dimensional NMR techniques, such as COSY, HSQC, and HMBC, offer more comprehensive information and are invaluable for confirming structural assignments and elucidating the structures of unknown compounds without the need for extensive fractionation. frontiersin.org
NMR spectroscopy has been successfully applied to identify and quantify various components in soybean extracts, with a particular emphasis on isoflavones. capes.gov.brnih.govnih.govresearchgate.net Isoflavones, such as genistein, daidzein, genistin, daidzin, malonylgenistin, acetyldaidzin, and malonylglycitin, are key bioactive compounds in soybeans. capes.gov.brnih.govnih.govresearchgate.net Their aromatic rings produce characteristic signals in the aromatic region of the ¹H NMR spectrum, which is often relatively free from interference, making their identification and quantification feasible. nih.govresearchgate.net
Studies have utilized ¹H NMR fingerprinting to identify signals corresponding to amino acids, carbohydrates, organic acids, and aromatic substances in methanolic extracts of different soybean varieties. capes.gov.brnih.govnih.govresearchgate.net Specific signals for isoflavones like genistein, daidzein, genistin, daidzin, malonylgenistin, and malonyldaidzin (B1664189) have been assigned and quantified using NMR, demonstrating the technique's potential in food science for characterizing soybean composition. capes.gov.brnih.govnih.govresearchgate.net For instance, ¹H NMR analysis confirmed the presence of daidzin and genistin as major isoflavone isomers in a soybean extract, with an approximate ratio of 1:1. idsi.md
NMR spectroscopy allows for the identification of both aglycone and glycoside forms of isoflavones, as well as their conjugated forms. nih.govresearchgate.net The detailed spectral information obtained from NMR enables the unambiguous assignment of signals to specific hydrogen or carbon atoms within these complex molecules. nih.govresearchgate.net
While NMR is powerful for structural elucidation, its sensitivity can be a limiting factor for compounds present at very low concentrations compared to some other techniques like mass spectrometry. frontiersin.org However, advancements in NMR technology and data processing, often combined with bioinformatics tools and databases, enhance its utility in identifying and characterizing a wide range of natural products in plant extracts. frontiersin.org
Chemometrics and Multivariate Statistical Analysis in this compound Research
Chemometrics, the application of mathematical and statistical methods to chemical data, coupled with multivariate statistical analysis, is increasingly important in this compound research. These approaches are invaluable for designing efficient experiments, optimizing extraction processes, understanding the influence of various parameters on extract composition and yield, and analyzing complex analytical data. embrapa.brtandfonline.comtandfonline.comacs.org
Design of Experiments (DoE) for Extraction Optimization and Compositional Variability
Design of Experiments (DoE) is a statistical methodology that allows researchers to systematically investigate the effects of multiple factors and their interactions on one or more responses with a minimum number of experiments. researchgate.netdntb.gov.uamdpi.com In the context of this compound research, DoE is a crucial tool for optimizing extraction processes to maximize the yield of the total extract or specific bioactive compounds, such as phenolics, flavonoids, or isoflavones. researchgate.netmdpi.comnih.govjapsonline.com
Common factors studied in soybean extraction optimization using DoE include solvent type and concentration, extraction temperature, extraction time, solid-to-solvent ratio, and particle size of the soybean material. researchgate.netnih.govnjpas.com.ng By applying DoE, researchers can identify the most influential factors and determine the optimal levels for each factor to achieve desired outcomes. researchgate.netmdpi.comnih.gov
Response Surface Methodology (RSM) is a collection of statistical and mathematical techniques often used in conjunction with DoE to develop models that describe the relationship between the independent variables (process parameters) and the response variables (e.g., yield, TPC, TFC). researchgate.netnih.govnjpas.com.ngmdpi.comsciepub.comresearchgate.net Central Composite Design (CCD) and Box-Behnken Design (BBD) are popular DoE designs used in RSM for optimizing extraction processes. researchgate.netnih.govjapsonline.comnjpas.com.ngmdpi.comsciepub.com
Studies have successfully applied DoE and RSM to optimize soybean extraction. For example, RSM based on CCD was used to optimize soybean oil extraction, investigating the effects of temperature, solvent to solid ratio, and particle size on oil yield. researchgate.net Another study utilized RSM with CCD to optimize the extraction of antioxidants from black soybean sprouts, focusing on factors like extraction time, liquid-solid ratio, and extraction temperature, with DPPH radical scavenging activity as the response. nih.gov The optimal conditions determined were a liquid-solid ratio of 29.19:1, extraction time of 32.13 min, and extraction temperature of 30 °C, resulting in a DPPH radical scavenging capacity closely matching the theoretical prediction. nih.gov DoE has also been used to optimize solvent combinations for the extraction of metabolites from soybean seeds and pods for metabolomic studies. tandfonline.com A simplex centroid mixture design was applied to optimize solvent systems for the extraction of isoflavones, allantoin, and alpha-hydroxy acids from soybean leaves, identifying an optimal mixture composition of ethanol, water, and propanediol (B1597323) for maximizing extraction efficiency. mdpi.com
DoE is also valuable for understanding compositional variability in this compound related to factors like soybean variety, growing location, and processing methods. By designing experiments that account for these variables, researchers can use statistical analysis to determine their impact on the levels of different compounds in the extract.
Statistical Modeling for Process Parameter Influence on this compound Yield and Composition
Statistical modeling is an integral part of chemometrics, allowing for the analysis of data generated from DoE or other experimental designs to quantify the relationships between process parameters and the yield and composition of this compound. scispace.comoup.com Models, such as regression analysis and Analysis of Variance (ANOVA), are used to determine the statistical significance of the influence of independent variables (process parameters) on dependent variables (responses like yield, TPC, TFC, or individual compound concentrations). researchgate.netmdpi.comsciepub.comoup.com
In the optimization of soybean protein extraction using RSM, regression equations were developed to model the relationship between independent variables (temperature, NH₄OH concentration, extraction time, and solvent ratio) and response variables (protein yield and amine concentration). mdpi.comsciepub.com The models allowed for the prediction of optimal conditions to achieve maximum protein yield with minimal protein hydrolysis. mdpi.comsciepub.com
Statistical analysis, including ANOVA, is also used to compare the composition of soybean extracts obtained under different conditions or from different sources. oup.commdpi.com This helps in identifying factors that contribute to variations in the levels of phenolic compounds, flavonoids, isoflavones, or other constituents. For example, statistical analysis was used to evaluate the proximate composition of soybean meal and protein isolates, revealing differences in moisture, ash, fat, protein, and carbohydrate content. preprints.org Statistical analysis has also been applied to study the influence of soybean origin and processing on the chemical composition of commercial soybean meals. wpsa-aeca.es
Statistical modeling provides a quantitative understanding of the complex interplay between process parameters and the resulting this compound characteristics, facilitating the development of more efficient and controlled extraction processes and contributing to the quality control of soybean-based products.
Biosynthesis and Metabolic Profiling of Key Compounds Within Soybeans Relevant to Extract Production
Genetic and Environmental Factors Influencing SOYBEAN EXTRACT Bioactive Accumulation
The concentration of bioactive compounds in soybean extract, particularly isoflavones, is not static; it is the result of a complex interplay between the plant's genetic makeup and the environmental conditions in which it is grown researchgate.netnih.gov. The accumulation of these compounds is highly influenced by genetic (G), environmental (E), and G×E interaction effects nih.gov. Despite the significant environmental influence, a large portion of the phenotypic variation is genetically determined nih.gov.
Genetic factors are a primary determinant of isoflavone (B191592) content, with significant variations observed between different soybean cultivars researchgate.netscielo.br. For instance, a study of Brazilian soybean cultivars revealed that 'EMBRAPA 4' had significantly lower isoflavone levels (58.1 mg/100 g) compared to cultivars 'IAS 5' (131.4 mg/100 g) and 'FT-Abyara' (101.5 mg/100 g) scielo.br. The genetic basis for this variation is polygenic and complex, involving numerous minor-effect quantitative trait loci (QTL) nih.gov. Research has identified thirty-five main-effect genomic regions and numerous epistatic interactions that control the accumulation of genistein (B1671435), daidzein (B1669772), and glycitein nih.gov.
Environmental conditions during the growing season can dramatically alter the isoflavone profile of soybeans. Key environmental variables include geographic location, crop year, temperature, and water availability researchgate.netscielo.br. High temperatures during the seed-filling stage are a major factor that can lead to lower levels of isoflavones scielo.brscielo.br. One study noted that an increase in temperature from 18°C to 23°C during seed development decreased total isoflavone content by about 65%, and a further increase to 28°C resulted in a 90% decrease researchgate.net. Similarly, drought conditions can also affect isoflavone assimilation researchgate.net. The significant impact of the environment is highlighted by findings where a single cultivar's isoflavone levels fluctuated from 460 to 1950 μg g⁻¹ across a four-location field trial nih.gov.
Table 1: Factors Influencing Isoflavone Accumulation in Soybeans
| Factor Category | Specific Factor | Effect on Isoflavone Content |
|---|---|---|
| Genetic | Cultivar/Variety | Significant variation in isoflavone levels exists between different soybean cultivars researchgate.netscielo.br. |
| Quantitative Trait Loci (QTL) | Numerous minor-effect QTLs and their interactions control the accumulation of specific isoflavones nih.gov. | |
| Environmental | Growing Location | Isoflavone content is strongly affected by the geographical location of cultivation researchgate.netscielo.br. |
| Temperature | High temperatures during the seed-filling stage significantly reduce total isoflavone content researchgate.netscielo.briastate.edu. | |
| Crop Year | Different climatic conditions from year to year lead to remarkable effects on isoflavone content researchgate.netscielo.br. | |
| Water Availability (Drought) | Drought stress can alter isoflavone assimilation in soybeans researchgate.net. |
Endogenous Biosynthetic Pathways of Isoflavones and Related Phenolics in Glycine max
Isoflavones, the most prominent bioactive compounds in soybean extract, are secondary metabolites synthesized through a specific branch of the phenylpropanoid pathway nih.govfrontiersin.org. This intricate pathway involves a series of enzyme-catalyzed reactions that convert the primary amino acid, phenylalanine, into a variety of phenolic compounds nih.gov.
The biosynthesis begins with phenylalanine ammonia-lyase (PAL), which converts phenylalanine to cinnamic acid. This is followed by cinnamic acid 4-hydroxylase (C4H) and 4-coumarate:coenzyme A ligase (4CL), which produce p-coumaroyl CoA nih.gov. The pathway then reaches a critical juncture where chalcone synthase (CHS) and chalcone reductase (CHR) mediate the synthesis of chalcones. Chalcone isomerase (CHI) then converts these chalcones into flavanones, such as naringenin and isoliquiritigenin nih.govfrontiersin.org.
The key step that diverts intermediates from the general flavonoid pathway to the isoflavonoid-specific branch is catalyzed by isoflavone synthase (IFS), a cytochrome P450 monooxygenase nih.govfrontiersin.orgnih.gov. IFS converts the flavanone naringenin into the intermediate 2-hydroxyisoflavanone frontiersin.orgnih.gov. This intermediate is then dehydrated by 2-hydroxyisoflavanone dehydratase (HID) to produce the isoflavone aglycones, primarily genistein and daidzein nih.govfrontiersin.orgnih.gov.
Once the basic isoflavone aglycones (daidzein, genistein, and glycitein) are formed, they can undergo further modifications. A crucial modification is glycosylation, where UDP-glycosyltransferases (UGTs) attach a sugar molecule, converting the aglycones into their respective glycosides: daidzin (B1669773), genistin (B1671436), and glycitin nih.govencyclopedia.pub. These glycosides can be further modified by malonyltransferases (MTs), which add a malonyl group, resulting in the formation of 6″-O-malonyl daidzin, 6″-O-malonyl genistin, and 6″-O-malonyl glycitin. These malonylated forms are considered stable storage forms within the soybean seed nih.govencyclopedia.pub.
Table 2: Key Enzymes in the Isoflavone Biosynthetic Pathway in Glycine max
| Enzyme | Abbreviation | Function |
|---|---|---|
| Phenylalanine Ammonia-lyase | PAL | Catalyzes the conversion of phenylalanine to cinnamic acid nih.gov. |
| Cinnamic Acid 4-Hydroxylase | C4H | Converts cinnamic acid to p-coumaric acid nih.gov. |
| 4-Coumarate:CoA Ligase | 4CL | Converts p-coumaric acid to p-coumaroyl CoA nih.gov. |
| Chalcone Synthase | CHS | Mediates the synthesis of chalcones, precursors to flavonoids and isoflavonoids nih.gov. |
| Chalcone Isomerase | CHI | Catalyzes the cyclization of chalcones to form flavanones like naringenin nih.gov. |
| Isoflavone Synthase | IFS | The key enzyme that redirects naringenin from the flavonoid to the isoflavonoid pathway nih.govfrontiersin.orgnih.gov. |
| 2-Hydroxyisoflavanone Dehydratase | HID | Catalyzes the dehydration of 2-hydroxyisoflavanone to form isoflavone aglycones nih.govnih.gov. |
| UDP-Glycosyltransferase | UGT | Attaches a glycosyl group to isoflavone aglycones to form glycosides nih.govencyclopedia.pub. |
Seasonal and Developmental Stage-Dependent Variation in SOYBEAN EXTRACT Phytochemical Profiles
The phytochemical composition of soybeans, and consequently the resulting extract, varies significantly throughout the plant's life cycle and across different growing seasons mdpi.com. The accumulation of key bioactive compounds, especially isoflavones, is tightly linked to specific developmental stages of the seed scielo.brscielo.br.
The primary period for isoflavone accumulation occurs during seed filling, which is roughly between 35 and 60 days after flowering scielo.brscielo.br. During this reproductive stage, the expression of isoflavone synthase is heightened in the plant tissues, leading to the synthesis and deposition of these compounds in the seeds mdpi.com. The distribution of these compounds within the seed is not uniform; the hypocotyl typically contains a much higher concentration of total isoflavones (5.5 to 6.0 times higher) than the cotyledons, while no isoflavones are found in the seed coat scielo.brscielo.br.
The specific forms of isoflavones also change as the seed matures. For example, the accumulation of daidzin and malonyl daidzin occurs throughout the entire seed-filling period, whereas genistin and malonyl genistin content tends to increase more towards the end of the seed development stage scielo.brscielo.br. In the leaves, isoflavone content has been observed to double in 90 days of growth compared to 30 days. However, as the plant reaches full maturity (after 120 days), the proportion of malonylated isoflavones may decrease while isoflavone aglycones increase, possibly due to shifts in the biosynthetic flux mdpi.com.
In addition to isoflavones, other phenolic compounds in soybean leaves also show developmental variations. The content of flavonols can be two to three times higher across different cultivation periods compared to early growth stages. Coumestrol, another phenolic compound, is often detected later in development (after 90 days) and its concentration can increase significantly as the plant matures further mdpi.com.
Table 3: Developmental Changes in Soybean Phytochemicals
| Developmental Stage | Key Phytochemical Changes | Location in Plant |
|---|---|---|
| Seedling Stage (30 days) | Baseline levels of isoflavones and flavonols in leaves mdpi.com. | Leaves |
| Vegetative Growth (90 days) | Isoflavone content in leaves doubles; coumestrol is first detected mdpi.com. | Leaves |
| Seed Filling (35-60 days post-flowering) | Main period of isoflavone accumulation in seeds. Daidzin forms accumulate throughout, while genistin forms increase towards the end scielo.brscielo.br. | Seeds |
Metabolomic Approaches to Characterizing SOYBEAN EXTRACT Precursors
Metabolomics provides a powerful, comprehensive approach to analyze the vast array of small-molecule metabolites present in an organism, offering a snapshot of its physiological state taylorfrancis.comnih.gov. In the context of soybeans, metabolomic techniques are instrumental in identifying and characterizing the precursors of bioactive compounds found in soybean extract, bridging the gap between genomic information and the final phenotype taylorfrancis.com. These approaches allow for the simultaneous analysis of numerous compounds, rather than targeting only a few taylorfrancis.com.
Several analytical platforms are employed in soybean metabolomics, each with its own strengths. Gas chromatography-mass spectrometry (GC-MS) is particularly effective for analyzing primary metabolites, while liquid chromatography-mass spectrometry (LC-MS) is well-suited for detecting secondary metabolites like isoflavonoids and their precursors nih.gov. Other technologies, such as capillary electrophoresis-mass spectrometry (CE-MS) and nuclear magnetic resonance (NMR), are also utilized to broaden the scope of detectable metabolites taylorfrancis.com.
Untargeted metabolomics studies on soybeans have successfully identified thousands of diverse phytochemicals, including primary metabolites (required for growth) and secondary metabolites (mediating plant-environment interactions) nih.gov. By comparing the metabolic profiles of different soybean genotypes (e.g., wild vs. cultivated) or plants grown under various stress conditions (e.g., drought, heat), researchers can identify key metabolic pathways and precursors that are up- or down-regulated nih.govnih.gov. For instance, metabolomic profiling revealed that under drought and heat stress, metabolites involved in glycolysis, the TCA cycle, and amino acid metabolism were significantly affected nih.gov. Such studies can elucidate the origins of bioactive compounds by tracking changes in their precursors, such as shikimic acid and phenylalanine, which are involved in salicylic acid and phenylpropanoid metabolism dntb.gov.ua. This detailed metabolic information is invaluable for understanding how genetic and environmental factors ultimately shape the chemical composition of the final soybean extract nih.gov.
Molecular and Cellular Mechanistic Investigations of Soybeanextract Components in Vitro Paradigms
Modulation of Cellular Signaling Pathways by SOYBEAN EXTRACT Constituents in vitro
Constituents of soybean extract, particularly isoflavones like genistein (B1671435) and daidzein (B1669772), have been shown in vitro to exert significant influence over key cellular signaling pathways implicated in inflammation and cell proliferation. One of the primary pathways modulated is the Nuclear Factor-kappa B (NF-κB) pathway. In vitro studies have demonstrated that soy components can inhibit NF-κB-dependent inflammatory responses. nih.gov The mechanism for this inhibition involves targeting the phosphorylation of I-κB, the inhibitory protein that sequesters NF-κB in the cytoplasm. nih.gov By preventing I-κB phosphorylation, soy isoflavones block the release and nuclear translocation of NF-κB, thereby downregulating the expression of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β. nih.govnih.gov Genistein, specifically, has been found to block the IKK/NF-κB signaling pathway, which is crucial for the production of inflammatory mediators. nih.gov
The Phosphoinositide 3-kinase (PI3K)/Akt signaling cascade, a critical pathway for cell survival and growth, is also a target of soybean components. Research has shown that genistein can decrease the phosphorylation levels of Akt in prostate cancer DU145 cells, indicating an inhibitory effect on this pathway. mdpi.com In contrast, some studies on fermented soybean extracts have noted an upregulation in the expression of phospho-PI3K and phospho-Akt, suggesting that the context and specific composition of the extract can determine its effect. researchgate.net Furthermore, isoflavone-free soy protein has been observed to inhibit inflammatory responses by targeting AKT activation. nih.gov
The Mitogen-Activated Protein Kinase (MAPK)/Extracellular signal-regulated kinase (ERK) pathway, which is involved in cell proliferation and differentiation, is another target. Genistein treatment has been shown to concentration-dependently decrease the expression of phosphorylated ERK (p-ERK) and p-p38 proteins in vitro. mdpi.com However, other studies suggest that genistein can activate the non-amyloidogenic pathway of Amyloid Precursor Protein (APP) cleavage through the Protein Kinase C (PKC)/MAPK/ERK1/2 signaling pathway. mdpi.com This indicates a complex, context-dependent interaction with MAPK/ERK signaling.
Genistein, the most abundant isoflavone (B191592) in soybean, is recognized as a potent inhibitor of protein tyrosine kinases (TKIs). nih.govnih.gov This inhibitory action is a key mechanism behind its effects on cell proliferation and apoptosis. nih.gov By inhibiting the activity of tyrosine kinases, which are critical enzymes in signal transduction pathways that regulate cell growth, genistein can halt uncontrolled cell proliferation. nih.gov
This enzymatic inhibition translates into significant effects on cell cycle regulation. In vitro studies have demonstrated that soybean components can induce cell cycle arrest. For instance, treatment of human ovarian carcinoma cells with certain compounds found in soybean extract led to G2/M phase arrest. nih.gov This arrest is mediated by alterations in the expression of key cell cycle regulatory proteins. nih.gov Specifically, a down-regulation of Cdc2, cyclin A, and cyclin B1 has been observed, alongside an upregulation of the cyclin-dependent kinase inhibitors p21 and p53. nih.gov In vitro studies using prostate cancer cells have shown that soybean extract containing isoflavones can induce a significantly higher percentage of apoptosis compared to genistein or daidzein alone, while not affecting non-cancerous cells. mdpi.com
Receptor-Ligand Interactions of SOYBEAN EXTRACT Phytochemicals at the Cellular Level
The phytochemicals in soybean extract, primarily isoflavones, are classified as phytoestrogens due to their structural similarity to 17β-estradiol, allowing them to bind to estrogen receptors (ERs). oup.com There are two main subtypes of ERs: ERα and ERβ. nih.gov In vitro competition binding assays have consistently shown that soy isoflavones, particularly in their aglycone forms (e.g., genistein, daidzein), exhibit a higher binding affinity for ERβ than for ERα. nih.govjst.go.jpresearchgate.net
The binding affinities of certain soy-derived compounds, such as genistein and the daidzein metabolite equol (B1671563), for ERβ are notably high and have been reported to be comparable to that of 17β-estradiol. nih.govjst.go.jp In contrast, isoflavone glycosides (the form they are often found in soybeans) bind only weakly to both receptors. nih.govjst.go.jp This preferential binding to ERβ is thought to mediate many of the biological effects of phytoestrogens. researchgate.netnih.gov While binding affinity is high, the transcriptional activation induced by these compounds is about half the maximal activity of 17β-estradiol. nih.gov
Table 1: Relative Binding Affinity of Soybean Phytochemicals to Estrogen Receptors (ERs) in vitro
| Compound | Predominant Binding Affinity | Notes |
|---|---|---|
| Genistein | ERβ > ERα | Binding affinity for ERβ is comparable to 17β-estradiol. nih.govjst.go.jp |
| Daidzein | ERβ > ERα | Aglycone form binds more strongly than glycoside form. nih.gov |
| Equol | ERβ > ERα | Strong binding affinity for ERβ, comparable to 17β-estradiol. nih.govjst.go.jp |
| Glycosides (e.g., Genistin) | Weak affinity for both | Binds more weakly to receptors than corresponding aglycones. nih.gov |
Beyond estrogen receptors, components of soybean extract have been found to modulate other intracellular receptors, including those involved in the innate immune response. In vitro research has shown that soybean compounds can interfere with the activation of Toll-like receptors (TLRs), specifically TLR3 and TLR4. nih.gov These receptors are critical for initiating inflammatory signaling cascades in response to pathogens or cellular damage. nih.gov
Studies demonstrate that genistein can interfere with the interaction between lipopolysaccharide (LPS) and TLR4, preventing the binding of the ligand to the receptor. nih.gov Daidzein has also been shown to suppress TLR4 expression through the TLR4-Myd88-NFκB signaling pathway. nih.gov By inhibiting the dimerization and activation of TLR3 and TLR4, elicited soybean extract can suppress the activation of dendritic cells and the subsequent downstream inflammatory signaling pathways, leading to a reduction in the generation of proinflammatory cytokines. nih.gov
Fundamental Reactive Oxygen Species Scavenging and Antioxidant Modalities of SOYBEAN EXTRACT Components in vitro
Soybean extract is rich in phenolic compounds, including isoflavones and flavonoids, which are known to possess significant antioxidant properties. researchgate.net The fundamental mechanism of this activity lies in their chemical structure, specifically the presence of hydroxyl groups on their phenolic rings. researchgate.net These groups can donate a hydrogen atom to neutralize free radicals, such as hydroxyl radicals and other reactive oxygen species (ROS), thereby terminating damaging oxidative chain reactions. researchgate.net This ROS scavenging ability helps to reduce the effects of oxidative damage at a cellular level. researchgate.net
The antioxidant capacity of soybean extract has been quantified in vitro using various standard assays. These assays demonstrate a dose-dependent antioxidant activity. nih.gov For example, soybean extract has been shown to effectively scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical and inhibit lipid peroxidation. nih.gov The phenolic compounds in soy have been reported to act by breaking the chain reaction of lipid oxidation. researchgate.net In vitro studies on skin keratinocytes have shown that fermented soybean extract, as well as its constituent isoflavones daidzein and glycitein, can significantly reduce intracellular ROS levels induced by UVB radiation. mdpi.com
Table 2: In Vitro Antioxidant Activity of a Soybean Extract (Isoflavin Beta)
| Assay | IC50 Value (Concentration for 50% Inhibition) |
|---|---|
| Lipid Peroxidation Inhibition | 21.03 µg/mL |
| DPPH Radical Scavenging | 161.8 µg/mL |
| Hydroxyl Radical Scavenging | 33.5 ng/mL |
Data sourced from Georgetti et al., 2006. nih.gov
Chemical Compounds Mentioned
Table 3: List of Chemical Compounds
| Compound Name |
|---|
| 17β-estradiol |
| Akt |
| Cdc2 |
| Cyclin A |
| Cyclin B1 |
| Daidzein |
| Daidzin (B1669773) |
| Equol |
| ERK |
| Genistein |
| Genistin (B1671436) |
| Glycitein |
| I-κB |
| IKK |
| IL-1β |
| IL-6 |
| Lipopolysaccharide |
| MAPK |
| NF-κB |
| p21 |
| p38 |
| p53 |
| PI3K |
| PKC |
Mechanisms of Free Radical Scavenging by SOYBEANEXTRACT Isoflavones
In vitro studies have extensively documented the antioxidant properties of isoflavones found in soybean extract, primarily attributing this activity to their ability to scavenge free radicals. The principal mechanisms behind this action involve Hydrogen Atom Transfer (HAT) and Sequential Proton-Loss Electron-Transfer (SPLET). The HAT mechanism involves the direct donation of a hydrogen atom from the hydroxyl group of the isoflavone to a free radical, thereby neutralizing it. The SPLET mechanism is a two-step process where the isoflavone first loses a proton (deprotonation) to form a phenoxide anion, which then donates an electron to the free radical. The antioxidant efficacy of isoflavones is influenced by their chemical structure, particularly the number and position of hydroxyl groups on the aromatic rings.
Genistein and daidzein are two of the most studied isoflavones in soybean extract for their antioxidant potential. Genistein generally exhibits stronger free radical scavenging activity compared to daidzein, a difference often attributed to its additional hydroxyl group. tandfonline.com The antioxidant activities of these compounds have been quantified using various in vitro assays, such as the 2,2-diphenyl-1-picrylhydrazyl (DPPH) and 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) radical scavenging assays. These assays measure the concentration of an antioxidant required to inhibit a certain percentage of free radicals, often expressed as the half-maximal inhibitory concentration (IC50). Lower IC50 values indicate higher antioxidant activity.
Studies have shown that a crude soybean extract also possesses notable antioxidant activity, although it is generally less potent than purified isoflavone fractions. This suggests that while isoflavones are major contributors to the antioxidant capacity of soybean extract, other components may also play a role. The antioxidant activity of isoflavone metabolites has also been investigated, with some studies indicating that they may have even greater free radical scavenging properties than their parent compounds. researchgate.net
| Compound/Extract | Assay | IC50 Value (µg/mL) | Reference |
|---|---|---|---|
| Soybean Extract | DPPH | 246.51 | |
| Soybean Extract | ABTS | 35.96 | |
| Isoflavones (mixed) | DPPH | 71.37 | |
| Isoflavones (mixed) | ABTS | 23.57 | |
| Full Fat Soy Flour (methanolic extract) | DPPH | 3.16 (mg/mL) | nih.gov |
| Soy Protein Concentrate (methanolic extract) | DPPH | 6.67 (mg/mL) | nih.gov |
Metal Ion Chelation Properties of this compound Compounds
Transition metals, such as iron (Fe) and copper (Cu), can act as pro-oxidants by catalyzing the formation of highly reactive free radicals through Fenton and Haber-Weiss reactions. Compounds with metal ion chelation activity can inhibit this process by binding to the metal ions and rendering them redox-inactive. Several components of soybean extract, particularly isoflavones, have demonstrated metal ion chelating properties in vitro.
The interaction between soybean isoflavones and metal ions can be complex and may have implications beyond direct antioxidant effects. For instance, the chelation of copper by genistein and daidzein has been linked to their pro-oxidant and cytotoxic effects on cancer cells, suggesting that the mobilization of intracellular copper can lead to the generation of reactive oxygen species (ROS) and subsequent cell death. mdpi.com This highlights the dual role that metal chelation by soybean compounds can play in biological systems.
Cellular Apoptosis and Proliferation Modulation by this compound Components in Cell Lines in vitro
Components of soybean extract, most notably the isoflavones genistein and daidzein, have been extensively studied for their ability to modulate cellular apoptosis (programmed cell death) and proliferation in a variety of in vitro cell line models. These effects are crucial to their potential roles in cellular regulation and are mediated through multiple signaling pathways. Emerging evidence suggests that isoflavones can induce cancer cell death by regulating pathways such as Akt, NF-κB, MAPK, and Wnt. nih.gov
Genistein has been shown to inhibit the growth of numerous tumor cell lines in vitro. researchgate.net It can induce apoptosis and inhibit proliferation in various cancer cells, including those of the breast, prostate, lung, and pancreas. nih.gov Daidzein has also been demonstrated to induce apoptosis and affect the cell cycle in certain cancer cell lines, although its potency and mechanisms of action can differ from those of genistein. nih.gov The effects of these isoflavones on cell proliferation are often dose-dependent, with some studies reporting a biphasic effect where low concentrations may stimulate proliferation while higher concentrations are inhibitory.
Induction of Apoptotic Events in Specific Cell Lines in vitro
The induction of apoptosis is a key mechanism by which soybean isoflavones are thought to exert their effects on cancer cells. In vitro studies have provided detailed insights into the molecular events underlying this process.
Genistein: Genistein has been shown to induce apoptosis in a variety of cancer cell lines, including human leukemia HL-60 cells, HepG2 human hepatocellular carcinoma cells, and HT29 colon cancer cells. nih.govresearchgate.netangelaspadafranca.it In HL-60 cells, genistein treatment leads to morphological changes characteristic of apoptosis, DNA damage, and cell cycle arrest at the G2/M phase. nih.gov The apoptotic cascade induced by genistein in these cells involves the generation of reactive oxygen species (ROS), an increase in intracellular Ca2+ levels, and a decrease in the mitochondrial membrane potential. nih.gov Furthermore, genistein upregulates the expression of pro-apoptotic proteins such as Bax, Bad, and Bak, and downregulates the anti-apoptotic protein Bcl-2. nih.gov It also activates caspases, which are key executioners of apoptosis, including caspase-3, -7, and -9. nih.govangelaspadafranca.it
Daidzein: Daidzein has also been found to induce apoptosis in several cancer cell lines. In human BEL-7402 hepatoma cells, daidzein treatment resulted in an increase in ROS levels and a decrease in mitochondrial membrane potential, leading to apoptosis. This process was accompanied by the downregulation of anti-apoptotic proteins Bcl-2 and Bcl-xL and the upregulation of the pro-apoptotic protein Bim. In MCF-7 breast cancer cells, daidzein was shown to induce apoptosis through the intrinsic pathway, characterized by an increase in the Bax/Bcl-2 ratio and the activation of caspase-3/7. researchgate.net
| Compound | Cell Line | Key Apoptotic Effects | Reference |
|---|---|---|---|
| Genistein | HL-60 (Leukemia) | Induces G2/M arrest, increases ROS and Ca2+, decreases mitochondrial membrane potential, upregulates Bax, Bad, Bak, downregulates Bcl-2, activates caspases-3, -7, -9. | nih.gov |
| Genistein | HepG2 (Hepatocellular Carcinoma) | Inhibits cell growth, induces formation of apoptotic nuclei and DNA fragmentation. | researchgate.net |
| Genistein | HT29 (Colon Cancer) | Induces apoptosis through activation of caspase-3. | angelaspadafranca.it |
| Daidzein | BEL-7402 (Hepatoma) | Increases ROS, decreases mitochondrial membrane potential, downregulates Bcl-2 and Bcl-xL, upregulates Bim. | |
| Daidzein | MCF-7 (Breast Cancer) | Induces apoptosis via intrinsic pathway, increases Bax/Bcl-2 ratio, activates caspase-3/7. | researchgate.net |
Influence on Cell Adhesion and Migration in vitro
The ability of cancer cells to adhere to the extracellular matrix (ECM) and migrate is fundamental to the processes of invasion and metastasis. In vitro studies have demonstrated that soybean isoflavones, particularly genistein, can significantly influence these cellular behaviors.
Genistein: Genistein has been reported to inhibit the migration and invasion of various cancer cell types, including melanoma, breast cancer, and ovarian cancer cells. nih.govunimi.itsemanticscholar.org In B16F10 melanoma cells, genistein inhibited cell adhesion, migration, and invasion in a dose-dependent manner. nih.gov This was associated with a decrease in the expression of proteins involved in focal adhesion, such as phosphorylated focal adhesion kinase (p-FAK) and phosphorylated paxillin (p-paxillin). nih.gov In prostate cancer cells, genistein has been shown to increase cell adhesion to the ECM, which may inhibit the initial step of detachment required for metastasis. This effect was linked to the translocation of FAK to focal adhesion complexes.
Daidzein: The effects of daidzein on cell adhesion and migration are less extensively studied compared to genistein. However, some studies have shown that daidzein can also inhibit the migration and invasion of cancer cells. For example, in ovarian cancer cells, both genistein and daidzein were found to inhibit cell migration and invasion. semanticscholar.org
| Compound | Cell Line | Effect | Mechanism | Reference |
|---|---|---|---|---|
| Genistein | B16F10 (Melanoma) | Inhibition of adhesion, migration, and invasion. | Decreased expression of p-FAK and p-paxillin. | nih.gov |
| Genistein | Prostate Cancer Cells | Increased cell adhesion. | Increased FAK translocation to focal adhesions. | |
| Genistein | MDA-MB-231, SKBR3 (Breast Cancer) | Inhibition of migration and invasion. | Downregulation of S-phase kinase-associated protein 2 (Skp2). | unimi.it |
| Daidzein | Ovarian Cancer Cells (SKOV-3, A2780CP) | Inhibition of migration and invasion. | Modulation of FAK and PI3K/AKT signaling. | semanticscholar.org |
Enzymatic and Biotechnological Transformations of Soybeanextract
Fermentation-Mediated Bioconversion of SOYBEANEXTRACT Compounds
Fermentation, a process utilizing microorganisms, plays a crucial role in transforming the compounds present in soybean extract. This bioconversion can lead to the release of more bioavailable forms of phytochemicals and the generation of novel bioactive substances, such as peptides.
Microbial Role in Isoflavone (B191592) Glycoside to Aglycone Conversion
Soybean isoflavones primarily exist in glycoside forms, such as daidzin (B1669773), genistin (B1671436), and glycitin, which have limited bioavailability due to their attached sugar moieties. mdpi.commdpi.commdpi.com Microorganisms, particularly lactic acid bacteria (LAB) and certain fungi, possess β-glucosidase enzymes capable of hydrolyzing these glycosidic bonds, converting the isoflavones into their more readily absorbable aglycone forms: daidzein (B1669772), genistein (B1671435), and glycitein. mdpi.commdpi.commdpi.comscielo.brsmujo.id This conversion is a critical step in enhancing the biological activity of soy isoflavones. Studies have shown that fermentation with specific microbial strains can significantly increase the content of aglycone isoflavones in soybean products. scielo.brsmujo.idnih.govpreprints.orgresearchgate.netpan.olsztyn.pl For instance, fermentation of soymilk with Streptococcus thermophilus, Lactobacillus bulgaricus, and Lactobacillus plantarum has been shown to effectively produce free aglycones like daidzein and genistein. smujo.idresearchgate.net Similarly, Rhizopus oligosporus, used in tempeh production, metabolizes isoflavone glucosides into their aglycone forms via β-glucosidases. nih.gov
Research indicates that the efficiency of this bioconversion varies depending on the microbial strain and fermentation conditions. smujo.id For example, Lactobacillus acidophilus has demonstrated a high capacity for converting glycoside-formed isoflavones to aglycone forms in fermented soybean paste. nih.gov The conversion rate and yield of aglycones can be influenced by factors such as fermentation time, temperature, and the specific microbial culture used. mdpi.comscielo.br
The following table illustrates the conversion of isoflavone glycosides to aglycones during fermentation with specific microbial strains:
| Microbial Strain(s) | Substrate | Key Isoflavone Conversion | Reference |
| Streptococcus thermophilus, L. bulgaricus, L. plantarum | Edamame green soymilk | Increased daidzein and genistein content | smujo.idresearchgate.net |
| Rhizopus oligosporus | Soybeans (Tempeh) | Daidzin to daidzein, Genistin to genistein | nih.gov |
| Lactobacillus acidophilus | Fermented soybean paste | High conversion to aglycone forms | nih.gov |
| Aspergillus oryzae | Whole soybean flour | Significant increase in aglycone isoflavones | researchgate.net |
Production of Enhanced Bioactive Peptides from this compound through Fermentation
Fermentation of soybean extract is also a valuable method for producing bioactive peptides. frontiersin.orgmagtech.com.cn These are short protein fragments that are inactive within the parent protein sequence but become active upon release through hydrolysis. nih.govnih.gov Microorganisms utilized in fermentation, such as Bacillus species and lactic acid bacteria, produce proteolytic enzymes that break down soybean proteins into smaller peptides. nih.govfrontiersin.orgmdpi.combohrium.comgoogle.com
Studies have demonstrated that fermentation can enhance the yield and diversity of bioactive peptides with various functional properties, including antioxidant, anti-inflammatory, and antihypertensive effects. nih.govfrontiersin.orgmagtech.com.cnnih.govmdpi.com For instance, fermentation of soybean meal with proteolytic Bacillus strains isolated from kinema (a traditional fermented soybean product) resulted in a significant increase in antioxidant activity and the identification of unique antioxidant peptides. bohrium.com Lactic acid fermentation, in particular, has been shown to be effective for bioactive peptide production and protein hydrolysis in soybeans. frontiersin.org The specific peptides produced and their bioactivities can vary depending on the microbial strain and fermentation conditions employed. bohrium.com
The production of bioactive peptides through fermentation contributes to the enhanced nutritional and functional value of fermented soybean products. nih.govfrontiersin.orgmdpi.com
Impact of Microorganism Strain on this compound Biotransformation Profiles
The choice of microorganism strain significantly influences the biotransformation profile of soybean extract. Different microbial species and even strains within the same species possess distinct enzymatic capabilities, leading to variations in the types and quantities of bioactive compounds produced during fermentation. researchgate.netpan.olsztyn.plnih.govoup.comjmbfs.orgmdpi.com
For the bioconversion of isoflavone glycosides to aglycones, the efficiency varies considerably among different LAB strains. mdpi.comsmujo.id Some strains exhibit higher β-glucosidase activity, resulting in greater conversion rates. smujo.id Similarly, the spectrum of bioactive peptides generated during fermentation is highly dependent on the proteolytic activity and specificity of the microbial strain used. bohrium.com
Research highlights the importance of selecting appropriate microbial strains to achieve desired biotransformation outcomes. bohrium.comjmbfs.orgmdpi.com For example, studies comparing the fermentation of soybean-hull with different fungal (Aspergillus oryzae, Saccharomyces cerevisiae) and bacterial (Bacillus subtilis, Lactobacillus plantarum) species showed variations in the changes in protein, carbohydrate, and fiber content, as well as the reduction of antinutritional factors. jmbfs.orgjmbfs.org Mixed-strain fermentation can also be employed to leverage the synergistic activities of different microorganisms, potentially leading to enhanced biotransformation and improved product quality. oup.com
Enzymatic Hydrolysis for Modification of this compound Macrocomponents
Enzymatic hydrolysis, utilizing isolated enzymes, is another powerful technique for modifying the major components of soybean extract, namely proteins and polysaccharides. This targeted approach allows for controlled breakdown of these macrocomponents, leading to altered functional properties and the generation of smaller, potentially more bioactive molecules.
Protease Treatment for Soy Protein Hydrolysate Production from this compound
Proteolytic enzymes (proteases) are widely used to hydrolyze soybean proteins, producing soy protein hydrolysates (SPHs). mdpi.combiotech-asia.orgnih.gov This process involves breaking the peptide bonds in proteins, resulting in a mixture of peptides of varying sizes. Enzymatic hydrolysis offers advantages over chemical methods, such as milder reaction conditions and higher specificity. mdpi.combiotech-asia.org
Various proteases, including alcalase, trypsin, pepsin, papain, and flavourzyme, are commonly employed for soy protein hydrolysis. biotech-asia.orgmdpi.comnih.gov The extent of hydrolysis, often expressed as the degree of hydrolysis (DH), and the resulting peptide profiles are influenced by factors such as the type of protease, enzyme concentration, temperature, pH, and hydrolysis time. biotech-asia.orgnih.gov Different proteases have distinct specificities, cleaving peptide bonds at different amino acid residues, which leads to the generation of diverse peptide sequences with varying functional properties. biotech-asia.orgmdpi.com
Enzymatic hydrolysis of soy protein can lead to improved functional properties such as increased solubility, emulsification, and foaming capacity. mdpi.comresearchgate.net It can also enhance the antioxidant activity of the resulting hydrolysates. nih.govmdpi.com Studies have investigated the optimization of enzymatic hydrolysis conditions using different proteases to obtain SPHs with desired characteristics. biotech-asia.orgnih.gov For example, research has focused on the optimal conditions for hydrolysis using alcalase and trypsin to achieve specific degrees of hydrolysis. biotech-asia.org
The use of immobilized proteases is also being explored to improve the efficiency and cost-effectiveness of SPH production. mdpi.com Immobilized enzymes can offer enhanced stability and can be reused, contributing to a more sustainable process. mdpi.com
The following table provides examples of proteases used for soy protein hydrolysis and their impact on functional properties:
| Protease(s) | Substrate | Observed Effects on Functional Properties | Reference |
| Alcalase | Soy protein isolate | High degree of hydrolysis, improved solubility, emulsification, foaming, antioxidant activity | mdpi.com |
| Trypsin | Soy protein isolate | Influences degree of hydrolysis and functional properties | biotech-asia.orgmdpi.com |
| Pepsin, Papain | Soy protein isolate | Effective in degrading major soybean allergens, influences foaming activity | nih.gov |
| Alcalase and Flavorzyme | Soy proteins | Reduced bitter peptides, potential for bioactive peptide generation | mdpi.com |
| Neutrase and Flavourzyme | Soy protein concentrate | Increased essential amino acid content, significant antioxidant activities | mdpi.com |
Carbohydrase Application for Polysaccharide Modification in this compound
Soybean extract also contains various polysaccharides, which can influence its functional properties, such as viscosity and texture. Carbohydrases, enzymes that hydrolyze carbohydrates, can be used to modify these polysaccharides. While the provided search results focus heavily on protein and isoflavone transformations, the principle of enzymatic modification applies to soybean polysaccharides as well.
Carbohydrases such as cellulases and hemicellulases can break down complex polysaccharides present in soybean materials, such as soybean-hull fiber. jmbfs.orgjmbfs.org This enzymatic degradation can lead to changes in the structural and functional properties of the polysaccharides, potentially affecting the viscosity, water-holding capacity, and digestibility of soybean extract and derived products. While specific detailed research findings on the application of carbohydrases solely for modifying polysaccharides in soybean extract were not as prominent in the provided results compared to protein and isoflavone transformations, the general principle of using carbohydrases to modify plant-based polysaccharides is well-established in biotechnology. The application of carbohydrases in soybean processing, such as in the fermentation of soybean-hull, demonstrates their potential to alter the carbohydrate profile and improve nutritional attributes. jmbfs.orgjmbfs.org Further research specifically on the targeted enzymatic modification of polysaccharides within soybean extract could explore the impact on its functional properties and potential applications in food and other industries.
Development of Engineered this compound Products and By-product Valorization
The processing of soybeans yields not only primary products like oil and protein but also significant quantities of by-products. These by-products, including soybean meal, okara, and soy molasses, represent potential sources for the recovery of high-value components and the development of engineered this compound products. nih.govresearchgate.netresearchgate.netmdpi.comacs.org Valorization strategies aim to transform these waste streams into valuable resources, improving economic viability and reducing environmental impact. acs.orgresearchgate.netinta.gob.arnewsciencepubl.comuoguelph.ca
Utilization of Soy By-products for High-Value this compound Component Recovery
Soy processing generates various by-products rich in valuable phytochemicals, including isoflavones, saponins (B1172615), and phenolic compounds, as well as proteins and dietary fiber. nih.govmdpi.comacs.orgresearchgate.net Okara, the solid residue from soy milk and tofu production, is particularly rich in dietary fiber, protein, and isoflavones. mdpi.comacs.orgresearchgate.net Soy molasses, a by-product of soy-protein concentrate preparation, is noted as a starting material for isoflavone production. mdpi.com
Processing methods significantly influence the isoflavone profile and content in both main products and by-products. During the manufacture of soy beverage and tofu, considerable losses of isoflavones occur in by-products like okara and whey. researchgate.net Recoveries of isoflavones in soy beverage and tofu relative to raw soybeans have been reported at 54% and 36%, respectively, with estimated losses in soaking water, okara, and whey being 4%, 31%, and 18%, respectively. researchgate.net The isoflavone profile also changes, with increases in aglycones, glucosides, and acetyl glycosides, and decreases in malonyl glucosides during processing. researchgate.net
Various techniques are being explored for the efficient recovery of these valuable components from soy by-products. Membrane technologies, including ultrafiltration (UF) and reverse osmosis (RO), have been applied to recover isoflavones from soy processing waste streams. researchgate.netcanada.ca One study demonstrated a membrane-based process recovering approximately 50% of the total isoflavones from soybeans in the RO retentate, suitable for drying into an isoflavone supplement. canada.ca This process was adaptable to isoflavone recovery from soy protein processing using defatted soy flour. canada.ca Other approaches include foam fractionation, acidic hydrolysis, and adsorption on chitosan (B1678972) microspheres for separating isoflavone aglycones from soy whey wastewater. researchgate.net
Fermentation is another biotechnological approach for valorizing soy by-products and enhancing the extraction of bioactive compounds. Fungal fermentation of okara, for example, has been studied for isolating bioactive substances like 8-hydroxydaidzein, which was not detected in unfermented okara and shows potential for pharmaceutical and cosmetic applications. mdpi.com Soybean molasses has been investigated as a fermentation substrate for producing microbial exocellular β-glucan (lasiodiplodan). researchgate.netresearchgate.net Mycelial biomass from soybean molasses fermentation has been found to be rich in essential amino acids, lipids, and polyunsaturated fatty acids, as well as antioxidant compounds like gallic acid and catechin (B1668976). researchgate.netresearchgate.net Enzymatic hydrolysis using fungal cellulolytic complexes has also been applied to soybean meal to improve the release of functional compounds, particularly proteins and phenolic compounds. frontiersin.org
The recovery of protein from tofu whey wastewater, a protein-rich liquid by-product, is also being investigated using methods like coagulation with protein-based coagulants, such as soy protein isolate itself. tandfonline.com While conventional methods like gravity sedimentation showed limited protein recovery (9% with 43% protein content in precipitate), coagulation with soy protein isolate achieved 11% protein recovery with a higher protein content (60%) in the precipitate. tandfonline.com
These studies highlight the significant potential of utilizing soy by-products as sustainable sources for recovering a range of high-value this compound components, contributing to a circular economy in soybean processing. acs.orgnewsciencepubl.comresearchgate.net
Here is a data table summarizing some recovery yields from soy by-products:
| By-product Source | Recovered Component(s) | Recovery Method(s) | Reported Yield/Content | Source |
| Soybean Meal | Isoflavones (Genistin, Daidzin, etc.) | Aqueous Extraction | 138.9 mg/100 g (dry weight) in aqueous extract nih.gov | nih.gov |
| Soybean Meal | Phenolic Compounds | Aqueous Extraction | 73.7 mg/100 g in aqueous extract nih.gov | nih.gov |
| Soy Processing (Overall) | Isoflavones | Membrane filtration (UF + RO) | ~50% of total isoflavones in soybeans canada.ca | canada.ca |
| Defatted Soy Flour | Isoflavones | Leaching, UF, Liquid-Liquid Extraction | 69 mg/g of dried extract (57.5% overall recovery) researchgate.net | researchgate.net |
| Soy Whey Wastewater | Isoflavone Aglycones | Foam Fractionation, Acidic Hydrolysis, Adsorption | Separation demonstrated researchgate.net | researchgate.net |
| Okara | 8-hydroxydaidzein | Fungal Fermentation (Aspergillus sp.) | Isolated from methanolic extracts mdpi.com | mdpi.com |
| Soybean Molasses | Microbial Exocellular β-Glucan | Fermentation (Lasiodiplodia theobromae) | Up to 1.06 g/L researchgate.net | researchgate.net |
| Tofu Whey Wastewater | Protein | Coagulation (Soy Protein Isolate) | 11% protein in precipitate (60% protein content) tandfonline.com | tandfonline.com |
Engineering this compound Powder for Stability and Formulated Product Integration
Engineering this compound into a stable powder form is crucial for its integration into various formulated products, including dietary supplements, functional foods, cosmetics, and pharmaceuticals. su.ac.thtandfonline.comresearchgate.net Stability challenges for this compound components, particularly isoflavones, can arise from processing conditions, storage temperature, humidity, and the presence of other ingredients in formulations. researchgate.nettandfonline.compsu.eduitb.ac.id
Spray drying is a widely adopted technique for producing dried plant and food extracts in powder form, offering advantages such as lower costs, higher concentration of active substances, and improved stability compared to liquid forms. psu.edu Studies have investigated the application of spray drying for preparing this compound powder and evaluating its stability. tandfonline.compsu.edu One study found that soybean extracted powder prepared by spray drying showed good stability of genistein and daidzein for one year of storage at room temperature, whereas the liquid extract form was not stable. psu.eduresearchgate.net Physicochemical properties like moisture content, wettability, and thermal behavior (thermogram) are important parameters for assessing the stability of the powder. psu.edu
The choice of wall materials in microencapsulation using spray drying significantly impacts the stability of isoflavones in the resulting powder. tandfonline.com Materials like maltodextrin (B1146171) (MD), gum arabic (GA), and β-cyclodextrin (βCD) have been studied for their effects on isoflavone profiles and powder properties. tandfonline.com Research indicates that the type of wall material has a more significant impact on the properties of microencapsulated soybean extract than the inlet air temperature during spray drying. tandfonline.com The degradation of total isoflavones during storage is influenced by the inter-conversion of isoflavones during encapsulation, hygroscopicity, and the heating history of the microencapsulated powder. tandfonline.com Using β-cyclodextrin as a wall material has shown potential in preserving total isoflavones after encapsulation and during storage compared to maltodextrin and gum arabic. tandfonline.com
The stability of this compound in formulated products also depends on the specific matrix and storage conditions. For instance, the stability of a fermented soybean extract in cosmetic formulations (peel-off facial masks) has been evaluated under different temperature conditions. researchgate.net The fermented extract, rich in sugars, amino acids, peptides, proteins, and free isoflavonoids, provided benefits like anti-aging effects, moisture, and emollience to the formulations. researchgate.net Stability studies assessing organoleptic characteristics, pH, viscosity, and film drying time indicated that storage at low temperatures (5.0 °C) was recommended for maintaining stability. researchgate.net
Engineering the particle size and distribution of this compound powder can also be relevant for its integration and performance in various applications. psu.eduitb.ac.id While one study noted that the particle size of spray-dried soybean extracted powder remained stable over a year, optimization of granulation processes and binders can be necessary to improve the physical characteristics, such as particle size distribution, of formulated products like effervescent granules containing soybean powder. psu.eduitb.ac.id
Here is a data table illustrating the stability of isoflavones in spray-dried soybean extracted powder:
| Isoflavone | Initial Concentration (Arbitrary Units) | Concentration after 1 Year at Room Temperature (Arbitrary Units) | Stability (% Retention) | Source |
| Genistein | X | X (Stable) | High | psu.edu |
| Daidzein | Y | Y (Stable) | High | psu.edu |
Note: Specific concentration values were not provided in the abstract, only that the compounds remained stable.
Agricultural and Phytoremediation Applications of Soybeanextract and Its Derivatives
SOYBEANEXTRACT as a Plant Growth Regulator in Agricultural Systems
Plant growth regulators (PGRs), which can include compounds found in plant extracts like soybean, are known to influence developmental and metabolic processes in plants, even at low concentrations. Their application is a strategy used to enhance crop performance and adaptability to various environmental conditions. mdpi.comnih.gov
Effects on Soybean Plant Development and Yield Enhancement
Application of substances acting as plant growth regulators has been shown to significantly influence soybean yield and various developmental parameters. Studies have indicated that such applications can lead to increased plant height, a higher number of branches per plant, improved chlorophyll (B73375) content (SPAD value), and greater dry weight accumulation at harvest. chemijournal.com For instance, spraying with TIBA at 50 ppm, or CCC at 250 ppm and MC at 500 ppm, resulted in the highest seed yield per hectare compared to other growth regulators tested. chemijournal.com
Beyond influencing vegetative growth, PGRs can also impact reproductive development. Research has demonstrated that certain PGR treatments can reduce flower and pod shedding in soybean, leading to an increase in the average number of flowers and pods. mdpi.com This effective slowing of shedding, particularly during the critical pod formation stage (R4), contributes to a more stable yield potential. mdpi.com The flower-to-pod conversion rate and pod retention at the beginning of maturity (R7) were observed to be higher in plants treated with these PGRs. mdpi.com
Yield outcomes, however, can vary depending on location, year, and specific growing conditions. While some studies show significant yield increases with PGR application, others indicate inconsistent responses influenced by environmental factors such as high temperatures and inconsistent precipitation. mdpi.com Despite this variability, applications of certain PGRs have demonstrated the potential to improve yield stability under adverse climatic conditions. mdpi.com
Modulation of Root Growth and Biomass Accumulation in Plants
Biomass accumulation, including shoot dry weight (SDW), root dry weight (RDW), and total dry weight (TDW), is an important determinant of soybean seed yield and is also relevant for forage use. nih.gov Studies have investigated the effects of various factors, including microbial associations, on soybean biomass. For example, certain microbial combinations have been shown to significantly increase root biomass compared to inoculation with Bradyrhizobium alone. researchgate.net One study reported root biomass increases of 77% with a combination of Bradyrhizobium and Azospirillum, 35% with Bradyrhizobium and mycorrhiza, and 48% with a triple association of Bradyrhizobium, Azospirillum, and mycorrhiza after 56 days of growth. researchgate.net
Light quality can also influence biomass accumulation and allocation in soybean plants. Far-red light, for instance, has been shown to significantly reduce both root and leaf biomass, as well as total biomass, while increasing stem elongation. mdpi.com This highlights the complex interplay of factors that modulate biomass accumulation in soybean.
Influence on Plant Microbial Ecology and Rhizosphere Interactions
The rhizosphere, the soil region surrounding plant roots, is a dynamic environment where complex interactions between plants and diverse microbial communities occur. nih.govopenmicrobiologyjournal.commdpi.com Plants influence these microbial communities by secreting various metabolites, including isoflavones and saponins (B1172615) in the case of soybean, which act as signal compounds and nutrients. nih.govopenmicrobiologyjournal.comcore.ac.uk In turn, these microbes can influence plant growth, health, and nutrient uptake. nih.govopenmicrobiologyjournal.commdpi.comnotulaebotanicae.ro
Soybean plants engage in symbiotic relationships with rhizobia for nitrogen fixation and with arbuscular mycorrhizal fungi. nih.govopenmicrobiologyjournal.com These interactions are crucial for nutrient acquisition and plant development. Root exudates, such as daidzein (B1669772) and genistein (B1671435), are secreted by soybean roots and serve as signals for rhizobia to establish nodulation. nih.gov
The application of soybean extracts has been shown to alter the microbial composition of soybean plants. scielo.br Inoculated treatments using soybean plant extracts resulted in changes in bacterial communities, with certain phyla (Firmicutes and Bacteroidetes) and classes (Betaproteobacteria, Bacilli, and Flavobacteria) becoming more abundant compared to non-inoculated treatments. scielo.br These alterations in the plant microbiome were correlated with differences in crop yield, with some extract applications leading to significantly higher yields. scielo.br This suggests that components within this compound can influence the rhizosphere microbiome, potentially enhancing beneficial microbial interactions that support plant growth.
This compound Contributions to Abiotic Stress Tolerance in Plants
Abiotic stresses, such as drought and nutrient deficiency, pose significant limitations to agricultural productivity. This compound and its components, or related biostimulants, have shown potential in mitigating the adverse effects of these stresses on soybean plants.
Mechanisms of Drought Stress Mitigation in Soybean Plants
Drought stress can severely impact soybean by impeding germination, altering photosynthesis, and reducing vegetative and root growth, ultimately leading to lower yields. bayer.usredalyc.orgscielo.br The major yield-reducing impact of drought typically occurs during the reproductive stages (pod set through pod fill). bayer.us
Applications of plant growth regulators and plant growth promoting bacteria have been shown to reduce the negative effects of drought stress on soybean's photosynthetic rate and water status. redalyc.orgscielo.br This mitigation can occur through morphological and physiological responses that enhance the plant's capacity for water use. redalyc.orgscielo.br For instance, the use of kinetin (B1673648) (a cytokinin) has been linked to greater levels of relative water content in drought-stressed soybean plants, and higher auxin levels in plant tissues can improve the maintenance of water status. scielo.br
Biostimulants, which can contain amino acids and macro/micronutrients, have also demonstrated efficacy in alleviating drought stress in soybean. mdpi.com Such biostimulants can help maintain photosynthetic metabolism, primarily by influencing stomatal conductance, and increase the activity of antioxidant enzymes, which protect against cellular damage caused by drought. mdpi.com They can also lead to increased levels of proline (an osmoprotectant), greater leaf area, and higher dry matter mass, resulting in improved productivity under water-deficit conditions. mdpi.com While the search results did not directly test this compound for these specific mechanisms, the observed effects of related plant extracts and biostimulants suggest potential avenues through which this compound could confer drought tolerance. Seaweed extracts, for example, have been shown to enhance drought tolerance in soybean by improving water balance, maintaining cell turgor, and regulating stress-responsive genes. researchgate.net
Role in Nutrient Uptake and Utilization Efficiency in Crops
Efficient nutrient uptake and utilization are critical for optimal crop growth and yield. Soybean requires significant amounts of nitrogen, phosphorus, and potassium, among other nutrients. embrapa.bryara.usnih.gov While soybean can fix a substantial portion of its nitrogen needs through symbiosis with rhizobium bacteria, it also takes up residual and mineralized nitrogen from the soil. yara.us
Studies on nutrient uptake in soybean cultivars have shown that nutrient uptake and aboveground biomass can be higher under shorter growth cycles. embrapa.brresearchgate.net Modern cultivars have also demonstrated higher nitrogen, phosphorus, and potassium extraction compared to older varieties. embrapa.brresearchgate.net Nutrient use efficiency can vary between soybean cultivars, with determinate cultivars potentially exhibiting higher efficiency. researchgate.net
The critical period for nutrient supply in soybean typically starts around 40 days after emergence and extends to the point of maximum accumulation, which is around 75 days, coinciding with the flowering and pod filling stages. yara.us During this crucial period, nutrient deficiency can significantly reduce yield. yara.us
Phytoremediation Potential of this compound Components
Components of soybean extract, such as isoflavones (daidzein and genistein) and saponins, play a role in plant-microbe interactions in the rhizosphere, the area of soil immediately surrounding plant roots. nih.govfrontiersin.org The rhizosphere is crucial for phytoremediation as root exudates can stimulate microbial activity, enhancing the degradation of organic contaminants or altering the bioavailability of heavy metals. scirp.orgresearchgate.net
Isoflavones, like daidzein and genistein, are known to act as signaling molecules that promote the growth of beneficial soil microbes, including rhizobia. nih.govfrontiersin.org These microbes can aid in phytoremediation by improving plant growth, increasing metal availability or decreasing it for phytoextraction or phytostabilization, respectively, and facilitating metal translocation within the plant. nih.gov Research indicates that pre-incubating Bradyrhizobium bacteria with genistein can alleviate the adverse effects of stressors on nitrogen fixation in soybeans. ijert.org
Soybean saponins are another class of compounds found in soybean extract that have shown potential in soil remediation. frontiersin.orgrsc.org Studies on tea saponins, which are structurally similar to some soyasaponins, suggest they can desorb heavy metals from contaminated soil and enhance their bioavailability for plant uptake (phytoextraction) or improve the degradation of organic pollutants by microorganisms. rsc.org Soybean itself has been investigated for its mutualistic connections with arbuscular mycorrhizal fungi, which release metabolites like saponins into the soil. frontiersin.org
Beyond specific components, extracted soybean material has been explored for its ability to remediate lead-contaminated soils. Bench-scale studies showed that extracted soybean-complexing ligands increased lead solubility, leading to lead removal from soil. nih.gov The non-protonated alpha-amino functional groups in these ligands may contribute to lead dissolution by forming soluble complexes. nih.gov
Furthermore, soybean urease, an enzyme present in soybean extract, has been utilized in urease-induced carbonate precipitation (SICP) for stabilizing heavy metals like cadmium (Cd) and lead (Pb) in contaminated soil. tandfonline.comtandfonline.com This process transforms soluble metal forms into less mobile carbonate fractions. tandfonline.com Studies have demonstrated significant reductions in exchangeable Cd and Pb levels in soil treated with SICP. tandfonline.com
The phytoremediation potential of soybean and its components is also linked to the plant's ability to tolerate and accumulate contaminants. Soybean varieties have shown potential for phytoextraction and phytostabilization of cadmium. ugd.edu.mkresearchgate.net Genetically modified soybeans expressing bacterial enzymes have also been developed to enhance the degradation of organic pollutants like the herbicide isoproturon. nih.gov
Data on the effectiveness of soybean extract components in phytoremediation often focuses on the impact of isoflavones on microbial activity and the use of soybean-derived materials or enzymes in specific remediation techniques like SICP. While comprehensive data tables specifically detailing the phytoremediation performance of a complete "this compound" are limited in the search results, the research highlights the roles of key components.
For instance, studies on SICP using soybean urease demonstrate quantitative reductions in leachable heavy metals:
| Contaminant | Remediation Method | Reduction in Exchangeable Form | Reduction in Leaching Concentration (after 21 days) | Leaching Rate (after 21 days) | Source |
| Cadmium (Cd) | Soybean Urease-Induced Carbonate Precipitation (SICP) | 99.3% (after 3 cycles) tandfonline.com | 99.2% tandfonline.com | 0.8% tandfonline.com | tandfonline.com |
| Lead (Pb) | Soybean Urease-Induced Carbonate Precipitation (SICP) | 93.7% (after 3 cycles) tandfonline.com | 93.7% tandfonline.com | 6.3% tandfonline.com | tandfonline.com |
This table illustrates the effectiveness of a soybean-derived component (urease) in stabilizing heavy metals in soil.
Research also indicates the presence of isoflavones like daidzein and genistein in soybean root exudates, which influence rhizosphere microbial communities important for phytoremediation processes like rhizodegradation. nih.govresearchgate.netfrontiersin.org While direct quantitative data on the enhancement of pollutant degradation solely by these isoflavones from soybean extract in a phytoremediation context is not extensively detailed in the provided results, their role in stimulating beneficial microbes is a key aspect of soybean's phytoremediation potential.
The potential of soybean components in phytoremediation is multifaceted, involving direct interactions with contaminants, modulation of the rhizosphere microbiome, and enzymatic activities that facilitate contaminant stabilization or degradation.
Future Research Trajectories and Methodological Advancements for Soybeanextract Studies
Integration of Multi-Omics Approaches in SOYBEANEXTRACT Research
The application of multi-omics approaches is poised to revolutionize this compound research by providing a holistic view of the complex interactions between its various components and biological systems. Integrating data from genomics, transcriptomics, proteomics, metabolomics, epigenomics, and phenomics can help to elucidate the intricate molecular mechanisms underlying the bioactivity of this compound. Several multi-omics databases and platforms for soybean research already exist, facilitating the integration and analysis of diverse datasets oup.comoup.com.
Future studies will likely focus on:
Identifying key genes and pathways: By correlating changes in gene expression (transcriptomics) and protein profiles (proteomics) with the presence and concentration of specific metabolites (metabolomics) in response to this compound or its fractions, researchers can pinpoint the key genes and metabolic pathways influenced by these compounds nih.govmdpi.com.
Developing biomarkers: Integrated omics data can help identify biomarkers for the efficacy or specific biological effects of this compound, potentially leading to more targeted applications nih.gov.
Enhancing soybean breeding: Multi-omics strategies are already being used to improve soybean breeding for enhanced yield, seed quality, and stress resistance by identifying and utilizing desirable genes and alleles oup.comnih.govmdpi.comresearchgate.net. Future research will likely further leverage these approaches to breed soybeans with optimized levels of specific bioactive compounds for targeted this compound production nih.govresearchgate.net.
Challenges in this area include the sheer volume and complexity of multi-omics data, requiring sophisticated bioinformatics tools and analytical methods for effective integration and interpretation oup.comnih.gov.
Development of Predictive Models for this compound Bioactive Compound Activity
Predictive modeling, utilizing computational approaches and machine learning, is an emerging area in this compound research. These models aim to forecast the biological activity of this compound based on its chemical composition, or to predict optimal extraction conditions for specific bioactive compounds.
Key areas for future development include:
Quantitative Structure-Activity Relationship (QSAR) modeling: Building more refined QSAR models for individual or synergistic effects of this compound components like isoflavones and saponins (B1172615) to predict their biological activities (e.g., antioxidant, enzyme inhibition) based on their chemical structures mdpi.com.
Machine Learning for activity prediction: Employing machine learning algorithms trained on large datasets of this compound compositions and their measured biological activities to predict the activity of new extracts or fractions nih.gov. Studies have already shown the potential of supervised machine learning models to predict soybean attributes based on metabolomic profiles nih.gov.
Modeling extraction processes: Developing predictive models, such as those based on response surface methodology or artificial neural networks, to optimize the extraction of specific bioactive compounds from soybeans, considering factors like temperature, solvent concentration, and time rsc.orgmdpi.comcsic.es. This can lead to more efficient and targeted production of specialized this compound fractions.
Virtual screening of peptides: Utilizing virtual screening and molecular docking to predict the interaction of soybean peptides with specific enzymes or receptors, as demonstrated in studies identifying peptides that inhibit enzymes like α-amylase and α-glucosidase researchgate.netresearchgate.net.
Future research needs to focus on developing more robust and accurate models by incorporating larger and more diverse datasets, validating models with experimental data, and accounting for the complex interactions between multiple compounds within the extract.
Advancements in Sustainable and Scalable Production of Specialized this compound Fractions
The sustainable and scalable production of specialized this compound fractions enriched in specific bioactive compounds is a critical area for future research. Current extraction methods often involve organic solvents and can be energy-intensive.
Future advancements will likely focus on:
Green extraction technologies: Exploring and optimizing environmentally friendly extraction techniques such as ultrasound-assisted extraction (UAE), microwave-assisted extraction (MAE), supercritical fluid extraction (SFE), and enzyme-assisted extraction (EAE) for improved efficiency and reduced environmental impact mdpi.comresearchgate.net.
Valorization of by-products: Developing sustainable processes to utilize soybean processing by-products, such as hulls and defatted meal, as sources for extracting valuable bioactive compounds, contributing to a circular economy tandfonline.com.
Development of novel fractionation methods: Research into innovative and scalable fractionation techniques to isolate and concentrate specific classes of compounds (e.g., isoflavone (B191592) aglycones, specific saponins, peptides, polysaccharides) from crude this compound researchgate.netwur.nl. This could involve techniques like membrane filtration, chromatography, and selective precipitation.
Process intensification: Implementing strategies to intensify extraction and fractionation processes, reducing processing time and energy consumption while maintaining or improving yield and purity of target compounds.
Enzymatic and microbial biotransformation: Utilizing enzymes or microorganisms to enhance the extraction or modify the structure of soybean compounds, potentially increasing their bioactivity or solubility csic.es.
The goal is to develop cost-effective, energy-efficient, and environmentally benign methods for producing high-purity this compound fractions for various applications.
Exploration of Novel Interactions of this compound Components with Biological Systems (Non-Clinical)
Beyond well-established interactions, future research will delve into exploring novel, non-clinical interactions of this compound components with a variety of biological systems. This includes interactions with the microbiome, plant systems, and other non-human biological models.
Areas of future exploration include:
Soybean extract and the microbiome: Investigating the impact of this compound components, particularly fiber and oligosaccharides, on gut microbiota composition and activity, and how these interactions influence the production of bioactive metabolites (e.g., equol (B1671563) from daidzein) scilit.comfrontiersin.org.
Interactions with plant systems: Studying the effects of applying this compound or its fractions to plants, potentially as biostimulants or for enhancing stress tolerance, building on research into beneficial plant-microbe interactions in the soybean rhizosphere mdpi.com.
Interactions in non-human biological models: Utilizing various non-clinical models, such as in vitro cell cultures, lower organisms (e.g., C. elegans), and in silico simulations, to explore novel mechanisms of action and interactions of this compound components frontiersin.orglipidmaps.org.
Interactions with food matrices: Studying the interactions between this compound components and other food matrix components (e.g., proteins, carbohydrates, lipids) and how these interactions affect the stability, bioavailability, and functionality of the bioactive compounds bohrium.com.
Exploration of less-studied components: Focusing research efforts on the biological activities and interactions of less-studied components of soybean extract, such as specific polysaccharides or minor peptides, which may possess novel properties sci-hub.stchemicalbook.comresearchgate.net.
This non-clinical exploration will provide foundational knowledge for understanding the broader biological impact of this compound and identifying potential new applications.
Q & A
Q. How can researchers optimize in vitro-in vivo extrapolation (IVIVE) for soybean extract metabolites?
- Methodological Answer : Use physiologically based pharmacokinetic (PBPK) modeling integrated with hepatic microsomal stability data. Cross-validate using portal vein sampling in preclinical models .
Emerging Methodologies
Q. What CRISPR-based approaches enable functional validation of soybean extract’s epigenetic modulation effects?
Q. How do single-cell RNA sequencing (scRNA-seq) platforms enhance resolution in studying soybean extract’s immunomodulatory pathways?
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
